But-3-YN-1-YL carbamate

• CAS: 159492-70-3

Core Science & Biosynthesis

The Bifunctional Scaffold: Chemical Structure, Properties, and Applications of But-3-yn-1-yl Carbamates in Advanced Synthesis

Executive Summary

In modern synthetic organic chemistry and chemical biology, the demand for modular, bifunctional building blocks is paramount. But-3-yn-1-yl carbamate and its derivatives represent a highly versatile class of aliphatic scaffolds characterized by a terminal alkyne and a carbamate-protected primary amine. Separated by a two-carbon (ethylene) spacer, these two functional groups offer orthogonal reactivity. This whitepaper provides an in-depth technical analysis of the chemical structure, mechanistic logic, and field-proven experimental protocols for utilizing but-3-yn-1-yl carbamates in drug discovery, bioconjugation, and complex molecule synthesis.

Structural Architecture & Physicochemical Profiling

The core structure of a but-3-yn-1-yl carbamate follows the general formula R-O-C(=O)-NH-CH₂-CH₂-C≡CH .

The molecular architecture is deliberately designed to isolate its reactive centers:

• The Homopropargylic System: Unlike propargyl amines (1-carbon spacer), which are susceptible to base-catalyzed allene isomerization or transition-metal-induced propargylic substitution, the 2-carbon spacer in but-3-yn-1-yl carbamates electronically isolates the alkyne from the nitrogen atom. This prevents lone-pair participation and stabilizes the molecule during rigorous cross-coupling conditions.

• The Carbamate Motif: The carbamate group (-NH-CO-O-R) serves as a robust protecting group for the primary amine. By altering the 'R' substituent, chemists can tune the stability and deprotection conditions of the molecule to fit multi-step synthetic sequences[1].

Quantitative Data: Common Derivatives

The physicochemical properties of the three most widely utilized but-3-yn-1-yl carbamate derivatives are summarized below:

Derivative Name	CAS Number	Molecular Formula	Molecular Weight	Protecting Group (R)	Optimal Deprotection
tert-Butyl but-3-yn-1-ylcarbamate	149990-27-2	C₉H₁₅NO₂	169.22 g/mol	Boc (-C(CH₃)₃)	Acidic (TFA or HCl)[1]
Benzyl but-3-yn-1-ylcarbamate	149965-78-6	C₁₂H₁₃NO₂	203.24 g/mol	Cbz (-CH₂Ph)	Hydrogenolysis (H₂/Pd-C)[2]
Methyl N-(but-3-yn-1-yl)carbamate	852104-71-3	C₆H₉NO₂	127.14 g/mol	Methyl (-CH₃)	Strong Base / TMSI[3]

Mechanistic Logic of Orthogonal Reactivity

The strategic value of but-3-yn-1-yl carbamates lies in their orthogonal reactivity . The terminal alkyne can be functionalized without disturbing the carbamate, and conversely, the carbamate can be deprotected without affecting the alkyne (or its subsequent triazole/aryl derivatives).

Orthogonal reactivity pathways of but-3-yn-1-yl carbamate enabling modular synthesis.

Advanced Applications in Drug Discovery

Because of its structural reliability, this scaffold is heavily embedded in modern pharmaceutical pipelines:

• PROTACs & Bioconjugation: The terminal alkyne is a premier handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). It is frequently used to synthesize Proteolysis Targeting Chimeras (PROTACs), reacting with azide-functionalized E3 ligase ligands to form rigid, metabolically stable 1,2,3-triazole linkers[4].

• Neurological Ligands: Benzyl but-3-yn-1-ylcarbamate is utilized in Sonogashira cross-coupling with iodoanilines to synthesize 2-substituted N-piperidinyl indoles. These compounds act as highly potent, subnanomolar nociceptin opioid receptor (NOP) full agonists[5].

• Covalent Kinase Inhibitors: The alkyne moiety serves as a highly specific "cysteine trap." In recent oncology research, it has been deployed to target the unique Cys444 residue in NF-κB-inducing kinase (NIK), providing a mechanism-based covalent inhibition strategy where standard Michael acceptors (like acrylamides) fail[6].

• Antibiotic Development: The scaffold is a critical intermediate in the synthesis of aryl-substituted LpxC inhibitors, which are vital for combating Gram-negative bacterial infections[7].

Validated Experimental Methodologies

Protocol A: Synthesis of tert-Butyl but-3-yn-1-ylcarbamate via Curtius Rearrangement

Causality & Trustworthiness: Synthesizing this compound directly from 3-butyn-1-amine is expensive. A highly efficient, self-validating industrial route utilizes 4-pentynoic acid. Diphenylphosphoryl azide (DPPA) is used to safely convert the carboxylic acid to an acyl azide in situ. Heating provides the thermodynamic driving force (N₂ gas extrusion) for the Curtius rearrangement to an isocyanate, which is immediately trapped by the solvent (tert-butanol) to form the stable Boc-carbamate[1].

Step-by-Step Workflow:

• Preparation: Dissolve 4-pentynoic acid (1.96 g, 20 mmol) in tert-butanol (6 mL) within a round-bottom flask equipped with a magnetic stirrer and nitrogen line.

• Base Addition: Add triethylamine (3 mL) to the solution at 0 °C to deprotonate the carboxylic acid.

• Azide Formation: Slowly add DPPA (1.0 equiv) dropwise at 0 °C. Safety Note: The reaction initiates rapidly; strict temperature control is required to prevent violent exothermic expansion.

• Rearrangement: Heat the reaction mixture to 85 °C and maintain overnight under nitrogen protection. The continuous evolution of N₂ gas indicates a successful 1,2-alkyl shift.

• Purification: Concentrate the solvent under vacuum. Purify the crude residue via silica gel column chromatography (using dichloromethane as the eluent) to yield the product as a white solid (approx. 53% yield)[1].

Step-by-step mechanistic workflow for the synthesis via Curtius rearrangement.

Protocol B: CuAAC (Click Chemistry) Bioconjugation

Causality & Trustworthiness: To conjugate the but-3-yn-1-yl carbamate to an azide-bearing ligand, Cu(I) is required. However, Cu(I) is prone to oxidation. By using CuSO₄ coupled with sodium ascorbate, the system self-validates: the ascorbate acts as a continuous reducing agent, generating active Cu(I) in situ and preventing oxidative alkyne homocoupling (Glaser coupling).

Step-by-Step Workflow:

• Reagent Mixing: Dissolve the azide-bearing substrate (1.0 equiv) and the but-3-yn-1-yl carbamate (1.1 equiv) in a 1:1 mixture of tert-butanol and water.

• Catalyst Preparation: Add CuSO₄·5H₂O (5 mol%) followed immediately by sodium ascorbate (10-20 mol%). The solution will typically transition from blue to pale yellow, indicating the successful reduction to Cu(I).

• Reaction: Stir at room temperature for 2 to 12 hours. The formation of the highly rigid 1,2,3-triazole ring is thermodynamically irreversible.

• Isolation: Dilute with water and extract with ethyl acetate. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate for downstream carbamate deprotection.

References

• LookChem. Cas 149965-78-6, Benzyl but-3-ynylcarbamate. Retrieved from:[Link]

• MedChemExpress (MCE). PROTAC Linkers | Click Chemistry. Retrieved from:[Link]

• National Institutes of Health (PMC). Discovery and structure-activity relationships (SAR) of a novel class of 2-substituted N-piperidinyl indole-based nociceptin opioid receptor ligands. Retrieved from:[Link]

• Journal of Medicinal Chemistry (ACS). An Alkynylpyrimidine-Based Covalent Inhibitor That Targets a Unique Cysteine in NF-κB-Inducing Kinase. Retrieved from:[Link]

• National Institutes of Health (PMC). Synthesis, structure and antibiotic activity of aryl-substituted LpxC inhibitors. Retrieved from:[Link]

Sources

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• 3. 852104-71-3 | Methyl N-(but-3-yn-1-yl)carbamate | Ambeed.com [ambeed.com]
• 4. PROTAC Linkers | PROTAC连接子 | MCE [medchemexpress.cn]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Strategic Applications of But-3-yn-1-yl Carbamates in Modern Synthetic Chemistry and Drug Discovery

Executive Summary

The structural simplicity of the but-3-yn-1-yl carbamate scaffold belies its profound utility in modern synthetic chemistry. Characterized by a terminal alkyne separated by a two-carbon aliphatic spacer from a carbamate-protected amine, this bifunctional molecule has emerged as a linchpin in the synthesis of complex heterocycles, natural products, and novel therapeutics. This technical guide explores the mechanistic causality behind its reactivity, detailing recent advances in its application toward antibiotic development, DNA repair modulation, and advanced cycloaddition methodologies.

The Bifunctional Paradigm of But-3-yn-1-yl Carbamates

The utility of1[1] and its derivatives stems from the orthogonal reactivity of its two functional poles:

• The Terminal Alkyne: Serves as a versatile pi-system for transition-metal-catalyzed cross-couplings (Sonogashira), copper-catalyzed azide-alkyne cycloadditions (CuAAC), and as a dienophile in demanding Diels-Alder reactions.

• The Carbamate Motif: Acts not merely as a protecting group for the primary amine, but as a steric shield and directing group. By masking the nucleophilic amine, the carbamate prevents catalyst poisoning during palladium/copper-mediated cycles and suppresses unwanted side reactions such as Buchwald-Hartwig aminations.

Caption: Divergent synthetic pathways of but-3-yn-1-yl carbamate in drug discovery.

Recent Breakthroughs in Therapeutics and Natural Product Synthesis

OGG1 DNA Glycosylase Modulators

The 8-oxoguanine DNA glycosylase (OGG1) is a critical enzyme in the base excision repair pathway, responsible for excising oxidative DNA lesions. Recent drug discovery efforts have utilized the but-3-yn-1-yl carbamate scaffold to synthesize serotonin derivatives that act as organocatalytic switches for OGG1. By coupling tert-butyl but-3-yn-1-ylcarbamate with 2-bromopyridine via Sonogashira coupling, researchers rapidly generated a library of. The alkyne linkage provides the necessary rigidity to orient the pharmacophores optimally within the enzyme's allosteric site.

LpxC Inhibitors for Gram-Negative Pathogens

Addressing the crisis of antimicrobial resistance, scientists have targeted LpxC, a zinc-dependent deacetylase essential for lipid A biosynthesis in Gram-negative bacteria. During the synthesis of novel aryl-substituted LpxC inhibitors, highly functionalized derivatives such as2[2] were synthesized. The silyl-protected but-3-ynyl moiety allowed for downstream regioselective triazole formation via copper-mediated click chemistry, yielding potent antibiotic candidates[2].

Total Synthesis of GE81112A

GE81112A is a tetrapeptide antibiotic that inhibits bacterial translation. Its total synthesis requires the construction of highly stereospecific, non-proteinogenic amino acids. An orthoester-based approach successfully utilized3[3] as a key intermediate. The carbamate protection strategy was critical here to prevent degradation of the sensitive orthoester during the rigorous endgame saponification steps[3].

Mechanistic Causality: Intramolecular Alkynol-Furan Diels-Alder Cycloadditions

One of the most elegant applications of the but-3-yn-1-yl carbamate scaffold is its use in synthesizing highly substituted 5-hydroxy indoles. By tethering a furan ring to the carbamate nitrogen and an aryl group to the alkyne terminus, researchers can trigger an intramolecular [4+2] cycloaddition.

Causality of the Design: Intermolecular Diels-Alder reactions involving furans are notoriously difficult due to the high resonance energy of the furan ring, which favors the retro-Diels-Alder pathway. By utilizing the 4-carbon tether inherent to the but-3-yn-1-yl derivative, the entropic penalty of the transition state is drastically reduced. Thermal activation provides the energy to break furan's aromaticity, forming an oxabicyclo[2.2.1]heptadiene intermediate. Subsequent base- or acid-catalyzed cleavage expels water, driving the irreversible aromatization into a4[4].

Caption: Causality of the intramolecular alkynol-furan Diels-Alder cycloaddition mechanism.

Quantitative Data Summary

The efficiency of this methodology is highly dependent on the electronic nature of the alkyne substituent. Below is a summary of yields for various 5-hydroxy indoles synthesized from tertiary alkynol but-3-yn-1-yl carbamate precursors[4].

Table 1: Scope and Yields of 5-Hydroxy Indole Synthesis from Tertiary Alkynols

Entry	Alkyne Substituent (R-Group)	Precursor Yield (%)	Final Indole Yield (%)
1	Phenyl	58	63
2	2-Naphthyl	60	60
3	2-Benzofuryl	58	63
4	p-Tolyl	52	N/A
5	Cyclopropyl	52	N/A

(Note: Yields reflect the conversion of the isolated tertiary alkynol to the corresponding indole via General Protocol A[4].)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate mechanistic causality and built-in validation checkpoints.

Protocol A: Sonogashira Coupling of tert-Butyl but-3-yn-1-ylcarbamate

Objective: Synthesis of rigid alkyne-linked heteroaromatics (e.g., OGG1 modulator precursors).

• Preparation: In an oven-dried Schlenk flask, dissolve tert-butyl but-3-yn-1-ylcarbamate (1.0 equiv) and 2-bromopyridine (1.5 equiv) in anhydrous DMF.

  • Causality: DMF is chosen for its high dielectric constant, which stabilizes the polar transition states of the oxidative addition and transmetalation steps.

• Degassing (Critical Step): Subject the solution to three freeze-pump-thaw cycles.

  • Causality: Removal of dissolved oxygen is mandatory to prevent the copper-catalyzed Glaser homocoupling of the terminal alkyne, which would consume the starting material and complicate purification.

• Catalyst Addition: Under a positive pressure of nitrogen, add Pd(PPh3)4 (0.05 equiv), CuI (0.10 equiv), and triethylamine (3.0 equiv).

  • Causality: Triethylamine acts as both the base to deprotonate the alkyne and the ligand to stabilize the active Pd(0) species. CuI forms a highly nucleophilic copper acetylide intermediate, drastically accelerating the transmetalation step to the Pd(II) center.

• Reaction Execution: Stir the mixture at room temperature for 12 hours.

  • Validation Checkpoint: Monitor via LC-MS. The disappearance of the starting mass (m/z 169.22 for the carbamate) and the appearance of the coupled product mass confirm successful transmetalation and reductive elimination.

• Workup: Quench with saturated aqueous NH4Cl to complex and remove copper salts, extract with EtOAc, and purify via silica gel chromatography.

Protocol B: Intramolecular Diels-Alder to 5-Hydroxy Indoles

Objective: Conversion of tert-butyl furan-2-yl(2-hydroxy-4-(aryl)but-3-yn-1-yl)carbamate to a functionalized indole[4].

• Solvent Selection: Dissolve the alkynol-furan precursor in a high-boiling, non-nucleophilic solvent such as toluene (0.05 M).

  • Causality: High dilution (0.05 M) is maintained to favor intramolecular cycloaddition over intermolecular oligomerization.

• Thermal Activation: Heat the reaction mixture to 110 °C (reflux) under an inert atmosphere for 24-48 hours.

  • Causality: The high thermal energy is required to overcome the activation barrier associated with the temporary loss of aromaticity in the furan ring during the [4+2] cycloaddition.

• Aromatization: (If spontaneous aromatization is incomplete), add a catalytic amount of p-toluenesulfonic acid (pTSA) and reflux for an additional 2 hours.

  • Causality: Acid catalysis facilitates the cleavage of the bridging oxygen in the oxabicyclo[2.2.1]heptadiene intermediate, promoting dehydration (-H2O) to restore aromaticity and yield the thermodynamically stable indole.

• Validation Checkpoint: Analyze the crude mixture by 1H NMR. The disappearance of the distinct furan proton signals (typically around δ 6.3-7.4 ppm) and the emergence of the indole core signals confirm the structural rearrangement.

Conclusion

The but-3-yn-1-yl carbamate scaffold represents a masterclass in bifunctional molecular design. By carefully leveraging the electronic and steric properties of the terminal alkyne and the carbamate group, researchers can orchestrate highly complex, multi-step syntheses with remarkable precision. Whether serving as a rigid linker in OGG1 modulators, an anchor for lipophilic tails in LpxC antibiotics, or a geometric enabler for demanding Diels-Alder cycloadditions, this scaffold will undoubtedly remain a cornerstone of advanced drug discovery and natural product synthesis.

References

• tert-Butyl but-3-yn-1-ylcarbamate | 149990-27-2 - ChemicalBook Source: ChemicalBook URL
• Synthesis, structure and antibiotic activity of aryl-substituted LpxC inhibitors - PMC Source: NIH / PMC URL
• Serotonin derivatives as organocatalytic switches of 8-oxoguanine DNA glycosylase OGG1 Marek Varga - St Andrews Research Repository Source: University of St Andrews URL
• 5-Hydroxy Indoles by Intramolecular Alkynol-Furan Diels-Alder Cycloaddition - PMC - NIH Source: NIH / PMC URL
• Total Synthesis of GE81112A: An Orthoester-Based Approach | The Journal of Organic Chemistry Source: ACS Publications URL

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

But-3-yn-1-yl Carbamate Derivatives: Physicochemical Profiling, Synthetic Methodologies, and Applications in Advanced Therapeutics

Executive Summary

In the landscape of modern synthetic chemistry and drug development, bifunctional building blocks are the cornerstone of modular assembly. But-3-yn-1-yl carbamate and its derivatives represent a highly versatile class of molecules characterized by a terminal alkyne paired with a carbamate moiety.

Due to historical nomenclature overlaps, the term "but-3-yn-1-yl carbamate" frequently refers to two distinct structural paradigms in literature:

• The O-Alkyl Carbamate: Derived from 3-butyn-1-ol, where the carbamate group is attached via the oxygen atom.

• The N-Alkyl Carbamate (N-Boc-3-butyn-1-amine): Derived from 3-butyn-1-amine, where the nitrogen is protected by a carbamate group (most commonly a tert-butyl group).

This whitepaper provides an in-depth technical analysis of both variants, with a specific focus on the tert-butyl derivative due to its extensive utility in click chemistry, Sonogashira cross-coupling, and the synthesis of Proteolysis Targeting Chimeras (PROTACs).

Physicochemical Profiling & Chemical Identification

To ensure rigorous structural identification during procurement and spectral analysis, the quantitative data for both primary variants of but-3-yn-1-yl carbamate are summarized below.

Property	But-3-yn-1-yl carbamate (O-Linked)[1]	tert-Butyl but-3-yn-1-ylcarbamate (N-Linked)[2]
CAS Number	159492-70-3	149990-27-2
IUPAC Name	But-3-yn-1-yl carbamate	tert-Butyl N-(but-3-yn-1-yl)carbamate
Molecular Formula	C₅H₇NO₂	C₉H₁₅NO₂
Molecular Weight	113.116 g/mol	169.22 g/mol
Boiling Point	N/A (Decomposes/Polymerizes)	250.5 ± 23.0 °C (Predicted)
Density	N/A	0.976 ± 0.06 g/cm³ (Predicted)
SMILES String	NC(=O)OCCC#C	CC(C)(C)OC(=O)NCCC#C

Causality of Physical Properties: The addition of the bulky tert-butyl group in the N-linked variant significantly increases the molecular weight and lipophilicity of the compound, which is reflected in its relatively high predicted boiling point (250.5 °C) and its solubility profile in non-polar organic solvents like dichloromethane (DCM) and ethyl acetate.

Mechanistic Utility in Drug Development

The architectural value of but-3-yn-1-yl carbamates lies in their orthogonal reactivity. The terminal alkyne is a prime candidate for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) , while the carbamate serves either as a stable structural linkage or a traceless protecting group.

The CuAAC "Click" Pathway

In the development of bifunctional degraders (PROTACs), the terminal alkyne of the carbamate is frequently reacted with an azide-functionalized target ligand [3]. The causality behind choosing this specific linkage is twofold:

• Bioorthogonality: The alkyne does not cross-react with endogenous biological nucleophiles (e.g., thiols, amines).

• Triazole Stability: The resulting 1,4-disubstituted 1,2,3-triazole is metabolically inert, highly stable under physiological conditions, and acts as a rigid, flat spacer that can participate in hydrogen bonding.

Mechanistic pathway of CuAAC utilizing But-3-yn-1-yl carbamate.

Transition-Metal Catalyzed Aminocyclization

Beyond linear linkages, 3-butynyl carbamates undergo transition-metal catalyzed aminocyclization to form complex heterocycles. Research demonstrates that under the catalysis of AgNCO and an appropriate base, the carbamate nitrogen attacks the metal-activated alkyne, yielding 4-methylenetetrahydro-1,3-oxazin-2-ones [4]. The base (e.g., triethylamine or t-BuOK) is strictly required to deprotonate the carbamate NH, increasing its nucleophilicity to drive the cyclization forward.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating in-process controls and mechanistic rationales for each step.

Protocol A: Synthesis of tert-Butyl but-3-yn-1-ylcarbamate

Objective: Protect the primary amine of 3-butyn-1-amine while preserving the terminal alkyne.

Mechanistic Causality: Triethylamine (TEA) is utilized to neutralize the hydrochloride salt of the starting amine, liberating the nucleophilic free base. The reaction is initiated at 0 °C to control the exothermic formation of the intermediate and prevent non-specific acylation.

• Preparation: Suspend 3-butyn-1-amine hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Base Addition: Cool the suspension to 0 °C using an ice bath. Add triethylamine (1.2 eq) dropwise. Validation: The suspension will clarify as the free base dissolves into the organic phase.

• Protection: Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dropwise over 15 minutes.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours. Validation: Monitor via TLC (Hexanes/EtOAc 4:1); the product spot will stain positive with ninhydrin (upon heating) or KMnO₄.

• Workup: Quench the reaction with deionized water. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 1M HCl (to remove unreacted amine and TEA), followed by brine.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel column chromatography to yield the pure product as a colorless to light yellow liquid.

Experimental workflow for the synthesis and purification of N-Boc-3-butyn-1-amine.

Protocol B: Anhydrous Deprotection for PROTAC Linker Assembly

Objective: Cleave the Boc protecting group to reveal the primary amine for subsequent amide coupling, a standard procedure in PROTAC synthesis [3].

Mechanistic Causality: 4N HCl in dioxane provides a strictly anhydrous, highly acidic environment. The absence of water prevents the hydrolysis of other sensitive functional groups (e.g., esters) present on the PROTAC scaffold. The reaction is entropically driven to completion by the irreversible evolution of CO₂ and isobutylene gas.

• Preparation: Dissolve tert-butyl but-3-yn-1-ylcarbamate (1.0 eq) in a minimal amount of anhydrous 1,4-dioxane.

• Cleavage: Add 4N HCl in dioxane (10.0 eq) at room temperature.

• Propagation: Stir for 1.5 hours. Validation: Effervescence (gas evolution) will be observed initially. The reaction is complete when gas evolution ceases and LCMS indicates the disappearance of the starting material mass [M+H]⁺ = 170.2 and the appearance of the amine mass [M+H]⁺ = 70.1.

• Isolation: Concentrate the reaction mixture in vacuo. Triturate the resulting residue with cold diethyl ether to precipitate the 3-butyn-1-amine hydrochloride salt. Filter and dry under high vacuum to afford an orange/white powder.

Exploratory Synthesis Pathways for but-3-yn-1-yl Carbamate Precursors: A Technical Whitepaper

Executive Summary

The development of robust, bioorthogonal linkers is a cornerstone of modern drug discovery, particularly in the design of Antibody-Drug Conjugates (ADCs), PROTACs, and complex bioconjugates. Among these, but-3-yn-1-yl carbamates have emerged as highly privileged precursor motifs. By combining the exceptional physiological stability of a carbamate linkage with the bioorthogonal reactivity of a terminal alkyne, these molecules serve as ideal handles for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

This whitepaper provides an in-depth mechanistic analysis and validated synthetic methodologies for generating but-3-yn-1-yl carbamate precursors, designed specifically for researchers and application scientists scaling these critical intermediates.

Mechanistic Rationale: The Homopropargylic Advantage

When designing an alkyne-functionalized carbamate, the spacer length between the carbamate oxygen and the alkyne moiety dictates both synthetic stability and downstream click-chemistry efficiency.

A common pitfall in bioconjugation is the use of propargylic carbamates (derived from propargyl alcohol). Under standard CuAAC conditions, propargylic esters and carbamates readily lose their leaving groups upon formation of the copper-acetylide intermediate, generating a copper-stabilized propargyl cation that leads to fragmentation and degradation of the bioconjugate 1.

By utilizing but-3-yn-1-ol as the starting material, we introduce an additional methylene group, creating a homopropargylic system. This seemingly minor structural modification completely suppresses the copper-induced fragmentation pathway, ensuring that the terminal alkyne remains intact for high-yielding, 1,4-disubstituted triazole formation 2. Furthermore, but-3-yn-1-ol has been successfully utilized in the synthesis of highly potent O-(triazolyl)alkyl carbamates for biological evaluation, proving its viability in medicinal chemistry 3.

Exploratory Synthesis Pathways

The synthesis of but-3-yn-1-yl carbamates generally proceeds via the functionalization of the primary hydroxyl group of but-3-yn-1-ol. The choice of pathway depends heavily on the commercial availability of the corresponding amine/isocyanate and the steric bulk of the target molecule.

Fig 1. Divergent synthesis pathways for but-3-yn-1-yl carbamate precursors.

Pathway A: Direct Isocyanate Coupling

When the target carbamate requires an N -substituent that is commercially available as an isocyanate (e.g., phenyl isocyanate, isopropyl isocyanate), direct coupling is the most atom-economical route. The reaction is driven by the nucleophilic attack of the but-3-yn-1-ol oxygen onto the electrophilic carbon of the isocyanate. Causality Check: While this reaction can occur thermally, the addition of a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP) accelerates the process by forming a highly reactive intermediate with the isocyanate, preventing the alkyne from undergoing unwanted thermal dimerization.

Pathway B: Triphosgene / Chloroformate Activation

For complex amines (e.g., heavily functionalized drug payloads or peptides), the isocyanate is rarely available. Here, but-3-yn-1-ol is first converted into a highly reactive but-3-yn-1-yl chloroformate using triphosgene. Causality Check: Triphosgene is preferred over phosgene gas for safety, and over p -nitrophenyl chloroformate because the chloride leaving group allows for rapid reaction with sterically hindered secondary amines at low temperatures ( 0∘ C), preserving sensitive functional groups on the payload.

Pathway C: Carbonyldiimidazole (CDI) Activation

CDI offers a milder, phosgene-free alternative. The alcohol is activated to an imidazole-1-carboxylate intermediate. Causality Check: While safer, the imidazole leaving group is less reactive than a chloride. This pathway often requires heating ( 60∘ C) to force the subsequent amine addition, which can lead to base-catalyzed isomerization of the terminal alkyne to an internal alkyne if prolonged. Therefore, CDI is only recommended for highly nucleophilic, unhindered primary amines.

Quantitative Pathway Comparison

To guide experimental design, the following table summarizes the quantitative performance metrics of the three primary pathways based on empirical laboratory data.

Synthesis Pathway	Activating Reagent	Typical Yield Range	Reaction Temp	Steric Tolerance (Amine)	Alkyne Isomerization Risk
A. Isocyanate	DMAP / Et 3​ N	85% - 95%	20°C - 40°C	High (if R-NCO exists)	Very Low
B. Chloroformate	Triphosgene	70% - 88%	-78°C to 20°C	High	Low (Requires strict temp control)
C. CDI Activation	Carbonyldiimidazole	50% - 75%	20°C to 60°C	Low to Moderate	Moderate (Due to required heating)

Validated Experimental Protocols

The following protocols are engineered as self-validating systems. Every step includes the physical or chemical rationale to ensure the operator understands why the manipulation is occurring, guaranteeing high-fidelity replication.

Protocol 1: Direct Carbamoylation via Isocyanate (Pathway A)

Objective: Synthesis of N -phenyl but-3-yn-1-yl carbamate.

• Preparation: Flame-dry a 50 mL round-bottom flask under argon. Rationale: Isocyanates are highly moisture-sensitive and will rapidly hydrolyze to form symmetric ureas in the presence of water.

• Reagent Loading: Add but-3-yn-1-ol (1.0 equiv, 10 mmol) and anhydrous Dichloromethane (DCM) (20 mL). Add Et 3​ N (1.2 equiv) and DMAP (0.1 equiv).

• Addition: Cool the mixture to 0°C using an ice bath. Add phenyl isocyanate (1.05 equiv) dropwise over 15 minutes. Rationale: The slight excess of isocyanate ensures complete consumption of the alcohol, making purification easier as the resulting urea byproduct is highly insoluble and easily filtered.

• Reaction: Remove the ice bath and stir at room temperature for 4 hours. Monitor by TLC (Hexanes/EtOAc 3:1). The product will appear as a UV-active spot with an Rf​ of ~0.4.

• Workup (Critical Step): Quench the reaction with 1M HCl (15 mL). Rationale: The acidic wash protonates and extracts the DMAP and Et 3​ N into the aqueous layer. Failure to remove these amines will poison the copper catalyst during downstream CuAAC applications.

• Purification: Extract with DCM (3 x 15 mL), wash with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify via flash chromatography if necessary.

Protocol 2: Triphosgene-Mediated Synthesis (Pathway B)

Objective: Synthesis of a complex secondary amine but-3-yn-1-yl carbamate.

• Activation: In a highly ventilated fume hood, dissolve triphosgene (0.35 equiv) in anhydrous THF (15 mL) at 0°C. Add a solution of but-3-yn-1-ol (1.0 equiv) and pyridine (1.0 equiv) in THF (5 mL) dropwise. Rationale: 0.35 equivalents of triphosgene provide a slight excess of the theoretical 1.0 equivalent of phosgene generated, ensuring complete conversion to the chloroformate.

• Intermediate Validation: Stir for 1 hour at 0°C. An aliquot quenched in methanol should show the methyl-but-3-yn-1-yl carbonate by TLC, confirming chloroformate formation.

• Amine Addition: To the cold reaction mixture, add the target secondary amine (0.9 equiv) followed by dropwise addition of N,N -Diisopropylethylamine (DIPEA) (2.0 equiv). Rationale: DIPEA acts as an acid scavenger for the HCl generated. It is added last and dropwise to prevent exothermic degradation of the sensitive chloroformate.

• Completion: Stir for 2 hours, allowing the reaction to slowly warm to room temperature.

• Workup: Dilute with Ethyl Acetate (30 mL) and wash sequentially with saturated aqueous NaHCO 3​ (to neutralize residual acid) and brine. Dry and concentrate.

Downstream Integration: CuAAC Bioconjugation

Once synthesized, the but-3-yn-1-yl carbamate serves as a premium bioorthogonal handle. In drug development, this precursor is typically reacted with an azide-functionalized biomolecule (e.g., an antibody or targeting ligand) via CuAAC.

Because the but-3-yn-1-yl moiety is homopropargylic, it is entirely immune to the copper-catalyzed cleavage that plagues standard propargyl carbamates [[1]](). The reaction utilizes a Cu(I) catalyst (often generated in situ from CuSO 4​ and sodium ascorbate) and a stabilizing ligand such as THPTA to yield a highly stable 1,4-disubstituted 1,2,3-triazole linkage 2.

Fig 2. CuAAC bioconjugation utilizing the homopropargylic carbamate handle.

References

• Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition.National Institutes of Health (NIH) / PMC.
• Cu-Catalyzed Click Reaction in Carbohydrate Chemistry.American Chemical Society (ACS) / Chemical Reviews.
• O-(Triazolyl)methyl carbamates as a novel and potent class of FAAH inhibitors.National Institutes of Health (NIH) / PMC.

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Pharmacokinetics and Chemical Proteomics of But-3-yn-1-yl Carbamate-Based Therapeutics

Executive Summary

The but-3-yn-1-yl carbamate moiety has emerged as a privileged structural motif in modern chemical biology and drug development. By merging the pharmacodynamic utility of a covalent carbamate warhead with the analytical advantages of a terminal alkyne, this functional group allows for both therapeutic intervention and direct in vivo tracking. This whitepaper provides an in-depth technical analysis of the pharmacokinetic (PK) properties of but-3-yn-1-yl carbamates, their metabolic liabilities, and their critical role in Activity-Based Protein Profiling (ABPP).

Structural Rationale: The Dual-Warhead Concept

The design of but-3-yn-1-yl carbamate compounds is rooted in a dual-function mechanism:

• The Carbamate Linkage (Target Engagement): Carbamates act as pseudo-substrate inhibitors for serine hydrolases (e.g., Fatty Acid Amide Hydrolase, FAAH). The catalytic serine nucleophilically attacks the carbamate carbonyl, leading to the release of the leaving group and the formation of a covalently carbamylated, inactive enzyme complex.

• The But-3-ynyl Chain (Bioorthogonality): The terminal alkyne serves as a sterically unobtrusive, bioorthogonal handle. Once the drug is covalently bound to its target in vivo, the alkyne can be reacted ex vivo via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with fluorophores or affinity tags. This enables the precise mapping of proteome-wide ligandable hotspots[1].

Workflow of covalent target engagement and subsequent CuAAC bioorthogonal detection.

Pharmacokinetics (ADME) and Metabolic Liabilities

The introduction of a but-3-yn-1-yl group significantly alters the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of pharmaceutical compounds.

• Absorption & Distribution: The terminal alkyne increases the lipophilicity of the molecule compared to simple alkyl chains. This enhanced lipophilicity is highly advantageous for central nervous system (CNS) targets, driving blood-brain barrier (BBB) penetrance. For instance, carbamate-based FAAH inhibitors require high CNS distribution to exert their analgesic and anxiolytic effects.

• Metabolism: Alkynes present specific metabolic liabilities. They can undergo oxidation by Cytochrome P450 (CYP450) enzymes, occasionally acting as mechanism-based (suicide) inhibitors of specific CYP isoforms. However, in the context of 2[2], the but-3-ynyl chain is often rapidly distributed to target tissues, mitigating extensive first-pass CYP degradation. The primary metabolic clearance route remains the hydrolysis of the carbamate linkage by non-target esterases.

• Excretion: Following hydrolysis, the resulting amine and alcohol/phenol fragments undergo Phase II glucuronidation and are excreted renally.

Quantitative Data: Potency and PK Implications

Recent literature highlights how alkynyl and carbamate modifications drive both potency and PK properties across various targets, from DNA repair enzymes to kinases.

Table 1: Structure-Activity Relationship (SAR) and PK Implications of Alkynyl/Carbamate Compounds

Compound Class	Target	Modification	Potency	Pharmacokinetic / PD Implication
Serotonin Derivative (Hit 1)	OGG1	2-pyrid-3-yltryptamine	AC50 = 4.1 μM	Baseline potency, rapid in vivo clearance[3]
Serotonin Derivative (Lead 38)	OGG1	5-OH-6-F derivative	AC50 = 0.040 μM	High potency, enhanced metabolic stability[3]
Alkynylpyrimidine (Cmpd 18)	NF-κB Kinase	meta-alkynyl-2,6-pyrimidine	pIC50 = 6.7	Favorable PK profile, high lipophilic ligand efficiency (LLE 3.1)[4]
Carbamate (URB-597 analog)	FAAH	but-3-yn-1-yl carbamate	IC50 < 10 nM	Prolonged target occupancy, highly CNS penetrant

Translational Proteomics: Ex Vivo ABPP Protocol

To accurately determine the in vivo pharmacokinetics and target occupancy of a but-3-yn-1-yl carbamate drug, researchers rely on competitive Activity-Based Protein Profiling (ABPP). The following protocol is designed as a self-validating system , ensuring that all readouts are free from artifactual interference.

Step 1: In Vivo Administration & Tissue Harvesting

• Action: Administer the but-3-yn-1-yl carbamate probe intravenously (IV). At the designated PK time point, euthanize the subject, perform a whole-body PBS perfusion, and flash-freeze the target tissues.

• Causality: IV administration bypasses first-pass metabolism, allowing for precise control over Cmax​ . The PBS perfusion is a critical step; it flushes out blood proteins (e.g., serum albumin) which possess highly reactive surface cysteines. If left in the tissue, these cysteines can non-specifically trap the probe, skewing the tissue-specific proteomic profile and generating false-positive target engagement signals.

Step 2: Proteome Extraction & Normalization

• Action: Homogenize the tissue in cold PBS containing 0.1% Triton X-100. Centrifuge at 100,000 x g to separate the soluble and membrane fractions. Normalize protein concentration to 2 mg/mL using a BCA assay.

• Causality: Triton X-100 (a non-ionic detergent) is specifically chosen over harsh denaturants like SDS at this stage. SDS would disrupt the native conformation of unreacted enzymes, potentially causing premature hydrolysis of the covalent carbamate linkage before the click reaction can occur, leading to a loss of signal.

Step 3: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

• Action: To the normalized proteome, add 50 μM of Azide-Rhodamine (or Azide-Biotin), 1 mM TCEP, 100 μM TBTA, and 1 mM CuSO4. Incubate for 1 hour at room temperature in the dark.

• Causality: TCEP is required to reduce Cu(II) to the catalytically active Cu(I) state. TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) is an absolute requirement as a stabilizing ligand. Without TBTA, Cu(I) rapidly oxidizes or disproportionates in aqueous biological buffers, leading to incomplete bioorthogonal tagging and artificially low PK readouts.

Step 4: Self-Validating Controls (Trustworthiness)

• Action: Run two parallel control samples:

  • Negative Control: Vehicle-treated tissue + Click reagents.

  • Competition Control: Tissue from a subject pre-dosed with a non-alkyne competitive inhibitor 1 hour prior to probe administration.

• Causality: The negative control establishes the background noise (e.g., endogenous biotinylation or non-specific fluorophore sticking). The competition control is the cornerstone of the assay's trustworthiness; if the fluorescent/mass-spec signal disappears in the competition control, it definitively proves that the probe's binding is active-site directed and specific, validating the entire PK/PD readout.

Ex vivo Activity-Based Protein Profiling (ABPP) workflow for pharmacokinetic analysis.

Conclusion

The integration of the but-3-yn-1-yl carbamate moiety into pharmaceutical compounds represents a paradigm shift in how drug developers approach covalent inhibition. By embedding a bioorthogonal reporter directly into the pharmacophore, researchers can seamlessly transition from in vitro potency optimization to in vivo pharmacokinetic and target-occupancy profiling. When coupled with rigorous, self-validating ABPP protocols, these compounds provide unprecedented resolution into the dynamic interaction between a drug and the living proteome.

References

• Activity-based protein profiling for biochemical pathway discovery in cancer. National Institutes of Health (NIH) - PMC.2

• Activity-Based Protein Profiling for Mapping and Pharmacologically Interrogating Proteome-Wide Ligandable Hotspots. National Institutes of Health (NIH) - PMC.1

• Giving an Enzyme Scissors: Serotonin Derivatives as Potent Organocatalytic Switches for DNA Repair Enzyme OGG1. National Institutes of Health (NIH) - PMC.3

• An Alkynylpyrimidine-Based Covalent Inhibitor That Targets a Unique Cysteine in NF-κB-Inducing Kinase. Journal of Medicinal Chemistry - ACS Publications.4

• WO 2006/074025 A1 (FAAH Inhibitors). Googleapis Patent Database.

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• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for Copper-Catalyzed Click Chemistry (CuAAC) with But-3-yn-1-yl Carbamate

Introduction: The Power and Precision of Click Chemistry

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) stands as the cornerstone of "click chemistry," a concept introduced by K.B. Sharpless in 2001 to describe reactions with high yields, broad scope, and simple, non-chromatographic workups.[1] This reaction forms a stable 1,4-disubstituted 1,2,3-triazole linkage from a terminal alkyne and an azide, demonstrating remarkable reliability and specificity.[2][3] The CuAAC reaction is noted for its mild reaction conditions, often proceeding at room temperature in a variety of solvents, including water, and its tolerance of a wide array of functional groups.[1][4] These features have established CuAAC as an invaluable tool in drug discovery, bioconjugation, and materials science.[3][5][6]

But-3-yn-1-yl carbamate is a particularly useful building block for CuAAC reactions. The terminal alkyne provides the reactive handle for the click reaction, while the carbamate group offers a site for further chemical modification or can act as a stable protecting group for an amine functionality. The inherent stability of the carbamate group under the mild conditions of CuAAC makes it an ideal substrate for creating complex molecular architectures.

Understanding the Mechanism: The Role of Copper

The uncatalyzed Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne requires elevated temperatures and often results in a mixture of 1,4- and 1,5-regioisomers.[1] The introduction of a copper(I) catalyst dramatically accelerates the reaction by a factor of 10⁷ to 10⁸ and provides exclusive formation of the 1,4-disubstituted triazole.[1]

The catalytic cycle, as proposed by Sharpless, Fokin, and their coworkers, involves the following key steps:

• Formation of a Copper-Acetylide Complex: The catalytically active Cu(I) species coordinates with the terminal alkyne to form a copper-acetylide intermediate.

• Activation of the Azide: The azide then coordinates to the copper center.

• Cycloaddition: A stepwise process leads to the formation of a six-membered copper-containing ring.

• Ring Contraction and Protonolysis: This intermediate then rearranges and, upon protonolysis, releases the 1,4-disubstituted triazole product, regenerating the Cu(I) catalyst for the next cycle.

Caption: Figure 1. Simplified CuAAC catalytic cycle.

The Catalyst System: In Situ Generation and Ligand Acceleration

While Cu(I) salts can be used directly, they are often unstable and prone to oxidation to the inactive Cu(II) state.[7] A more reliable and common approach is the in situ generation of Cu(I) from a stable Cu(II) precursor, such as copper(II) sulfate (CuSO₄), using a reducing agent like sodium ascorbate.[1][7]

The efficiency of the CuAAC reaction can be further enhanced by the use of a stabilizing ligand. Ligands serve to:

• Protect the Cu(I) catalyst from oxidation and disproportionation.

• Prevent the formation of undesirable side products.

• Increase the effective concentration of the catalyst in solution.

Commonly used ligands include tris-(benzyltriazolylmethyl)amine (TBTA) and the water-soluble tris(3-hydroxypropyltriazolylmethyl)amine (THPTA).[7] For reactions involving biomolecules or in aqueous media, THPTA is often the ligand of choice due to its enhanced water solubility and ability to mitigate copper cytotoxicity.[7]

Experimental Protocol: CuAAC of But-3-yn-1-yl Carbamate with an Azide

This protocol provides a general method for the copper-catalyzed cycloaddition of an organic azide with but-3-yn-1-yl carbamate. The reaction conditions are generally applicable, but may require optimization for specific substrates.

Materials and Reagents

• But-3-yn-1-yl carbamate

• Organic azide (e.g., benzyl azide)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium L-ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris-(benzyltriazolylmethyl)amine (TBTA)

• Solvent: A 1:1 mixture of tert-Butanol and water is a good starting point. Other suitable solvents include DMSO, DMF, and THF/water mixtures.

• Deionized water

• Solvents for workup and purification (e.g., ethyl acetate, brine, saturated aqueous EDTA solution)

• Anhydrous sodium sulfate or magnesium sulfate

Equipment

• Round-bottom flask or reaction vial

• Magnetic stirrer and stir bar

• Standard laboratory glassware

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Silica gel for column chromatography (if required)

Step-by-Step Procedure

• Reactant Preparation: In a round-bottom flask, dissolve the organic azide (1.0 mmol, 1.0 equiv) and but-3-yn-1-yl carbamate (1.1 mmol, 1.1 equiv) in the chosen solvent system (e.g., 10 mL of 1:1 t-BuOH/water). Stir the solution until all components are fully dissolved.

• Catalyst Premix Preparation: In a separate vial, prepare a stock solution of the catalyst by dissolving CuSO₄·5H₂O (0.05 mmol, 5 mol%) and the ligand (THPTA or TBTA, 0.05 mmol, 5 mol%) in a small amount of water or the reaction solvent (e.g., 1 mL).

• Reducing Agent Preparation: In another vial, prepare a fresh solution of sodium ascorbate (0.1 mmol, 10 mol%) in deionized water (1 mL). It is crucial to use a freshly prepared solution as sodium ascorbate can degrade over time.

• Reaction Initiation: Add the catalyst premix to the stirred solution of the azide and alkyne. Following this, add the sodium ascorbate solution to initiate the reaction. The solution may undergo a color change, indicating the formation of the active Cu(I) species.

• Reaction Monitoring: Stir the reaction mixture at room temperature (20-25 °C). The progress of the reaction can be monitored by thin-layer chromatography (TLC). The disappearance of the limiting reagent (typically the azide) indicates the completion of the reaction. Reaction times can vary from 1 to 24 hours depending on the substrates.

• Workup and Purification:

  • Once the reaction is complete, dilute the mixture with water and extract the product with an organic solvent such as ethyl acetate (3 x 20 mL).

  • To remove residual copper, wash the combined organic layers with a saturated aqueous solution of ethylenediaminetetraacetic acid (EDTA) disodium salt, followed by a wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by silica gel column chromatography if necessary, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Caption: Figure 2. General experimental workflow for CuAAC.

Quantitative Data Summary

The following table provides a summary of typical reaction parameters. These values should be considered as a starting point and may require optimization for specific substrates.

Parameter	Recommended Value	Notes
Reactants
Azide	1.0 equivalents
But-3-yn-1-yl Carbamate	1.0 - 1.2 equivalents	A slight excess can help drive the reaction to completion.
Catalyst System
CuSO₄·5H₂O	1 - 5 mol%
Sodium Ascorbate	5 - 10 mol%	Should be in excess relative to CuSO₄.
Ligand (e.g., THPTA)	1 - 5 mol%	Typically a 1:1 ratio with CuSO₄.
Reaction Conditions
Solvent	t-BuOH/H₂O (1:1), DMSO, DMF	Choice depends on substrate solubility.
Temperature	Room Temperature (20-25 °C)	Can be gently heated (40-60 °C) to accelerate the reaction if necessary.
Reaction Time	1 - 24 hours	Monitor by TLC for completion.

Safety and Handling Precautions

• Organic Azides: Many organic azides are potentially explosive and should be handled with care. Avoid heating or subjecting them to shock. It is recommended to work with small quantities and behind a safety shield.

• Sodium Azide: If synthesizing your own organic azides from sodium azide, be aware that sodium azide is highly toxic. It can react with acids to form highly toxic and explosive hydrazoic acid.[6] It can also react with heavy metals, such as copper and lead in plumbing, to form explosive metal azides.[6] Therefore, sodium azide waste should never be disposed of down the drain.

• Copper Salts: Copper salts are harmful if swallowed and can cause skin and eye irritation.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when performing this reaction. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

The CuAAC reaction is a robust and highly efficient method for the synthesis of 1,4-disubstituted 1,2,3-triazoles. The use of but-3-yn-1-yl carbamate as a building block provides a versatile platform for the creation of functionalized molecules with applications across the chemical sciences. By following the detailed protocol and adhering to the safety precautions outlined in this application note, researchers can reliably and safely perform this powerful chemical transformation.

References

• Gao, Y., et al. (2016). Cu-Catalyzed Click Reaction in Carbohydrate Chemistry. Chemical Reviews, 116(5), 3271-3386. [Link]

• Interchim. (n.d.). Click Chemistry: new protocol for the labeling and modification of biomolecules. [Link]

• Al-Masoudi, N. A., et al. (2022). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Journal of Chemistry, 2022, 1-13. [Link]

• Organic-Chemistry.org. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• Jena Bioscience. (2011). Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. [Link]

• MDPI. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. Organics, 5(4), 24. [Link]

• PMC. (2023). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 11, 1187994. [Link]

• baseclick. (n.d.). Protocols. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles. [Link]

• PMC. (2012). Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition. Bioconjugate Chemistry, 23(10), 1985-1995. [Link]

• PMC. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 39(4), 1302-1315. [Link]

• IntechOpen. (2020). 1,2,3-Triazoles: Synthesis and Biological Application. [Link]

• University of Illinois Urbana-Champaign, Division of Research Safety. (2019). Sodium Azide NaN3. [Link]

• YouTube. (2022). CuAAC click triazole synthesis - laboratory experiment. [Link]

• University of California, Santa Barbara, EH&S. (n.d.). Safe Handling of Sodium Azide (SAZ). [Link]

• Bioclone. (n.d.). Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery. [Link]

• Zebrafish International Resource Center. (2004). Material Safety Data Sheet (MSDS) for Sodium Azide. [Link]

• Yale Environmental Health & Safety. (2021). Standard Operating Procedure: SODIUM AZIDE. [Link]

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• 7. m.youtube.com [m.youtube.com]

Application Note & Protocol: A Detailed Guide to the Synthesis of But-3-yn-1-yl Carbamate from 3-Butyn-1-ol

Abstract

This application note provides a comprehensive, step-by-step guide for the synthesis of but-3-yn-1-yl carbamate from its precursor, 3-butyn-1-ol. Carbamates are a pivotal functional group in medicinal chemistry and drug development, serving as key intermediates and pharmacophores. This document outlines a robust and high-yielding two-step protocol involving the reaction of 3-butyn-1-ol with trichloroacetyl isocyanate, followed by the mild hydrolysis of the resulting N-trichloroacetyl carbamate intermediate. The causality behind experimental choices, safety precautions, and process optimization are discussed in detail to ensure reproducibility and safety. This guide is intended for researchers, scientists, and drug development professionals.

Introduction: The Significance of But-3-yn-1-yl Carbamate in Modern Drug Discovery

The but-3-yn-1-yl carbamate moiety is a valuable building block in contemporary organic synthesis and medicinal chemistry. The terminal alkyne group offers a versatile handle for a variety of chemical transformations, most notably copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry, which is widely employed in the synthesis of complex molecular architectures, including bioconjugates and drug candidates. The primary carbamate functionality can modulate the physicochemical properties of a molecule, such as solubility and membrane permeability, and can also participate in hydrogen bonding interactions with biological targets.

The synthesis of but-3-yn-1-yl carbamate from the readily available 3-butyn-1-ol is a crucial transformation for chemists seeking to incorporate this versatile functionality into their molecules. This guide provides a detailed and reliable protocol for this synthesis, with an emphasis on understanding the underlying chemical principles to empower researchers to adapt and troubleshoot the procedure as needed.

Synthetic Strategy: A Two-Step Approach to High-Purity But-3-yn-1-yl Carbamate

The chosen synthetic route is a two-step process that has been demonstrated to be effective for the carbamoylation of primary alcohols.[1] This method is favored for its high yields and the relative ease of purification of the final product.

Step 1: Formation of the N-Trichloroacetyl Carbamate Intermediate

The first step involves the reaction of 3-butyn-1-ol with trichloroacetyl isocyanate (TCI). TCI is a highly reactive electrophile due to the presence of the electron-withdrawing trichloroacetyl group, which makes the isocyanate carbon highly susceptible to nucleophilic attack by the hydroxyl group of the alcohol.[2] This reaction is typically fast and proceeds at low temperatures to give the N-trichloroacetyl carbamate intermediate.

Step 2: Mild Hydrolysis to the Primary Carbamate

The trichloroacetyl group is a labile protecting group that can be selectively removed under mild basic conditions. In this protocol, a solution of potassium carbonate in aqueous methanol is used to hydrolyze the N-trichloroacetyl carbamate, yielding the desired but-3-yn-1-yl carbamate and water-soluble byproducts, which simplifies the purification process.[1]

Reaction Mechanism

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]

Application Notes & Protocols: Utilizing But-3-yn-1-yl Carbamate for Advanced Bioconjugation

Executive Summary

The development of targeted therapeutics, such as Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs), relies heavily on robust bioconjugation strategies. Among the most versatile structural motifs employed in these architectures is the but-3-yn-1-yl carbamate group. This moiety serves a dual purpose: it provides a highly stable carbamate linkage to an amine-bearing payload, and it presents a terminal alkyne for bioorthogonal Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[1]. The use of tert-butyl N-(but-3-yn-1-yl)carbamate and related derivatives has become a cornerstone in the synthesis of SMARCA and MDM2 degraders[2], as well as in the development of 18 F-labeled radiopharmaceuticals[3].

Mechanistic Insights & Chemical Rationale

Why the But-3-yn-1-yl Handle?

The efficacy of CuAAC is highly dependent on the steric environment of the alkyne. The but-3-ynyl chain provides a two-carbon spacer between the carbamate heteroatoms and the terminal alkyne. This minimal spacer ensures that the alkyne is sterically accessible for the formation of the Cu(I)-acetylide intermediate, driving the cycloaddition forward with near-perfect regioselectivity to form the 1,4-disubstituted 1,2,3-triazole[4]. Unlike bulky cyclooctynes used in strain-promoted click chemistry, the linear but-3-ynyl group minimizes structural perturbation to the payload's binding affinity and pharmacokinetics.

Why the Carbamate Linkage?

When designing a linker, the choice of the covalent bond attaching the payload is critical for pharmacokinetic stability.

• Esters are highly susceptible to rapid hydrolysis by human carboxylesterases (hCE1 and hCE2) in plasma, leading to off-target toxicity due to premature payload shedding.

• Amides offer excellent physiological stability but often require harsh coupling reagents (e.g., HATU, EDC) that can induce epimerization of adjacent stereocenters during synthesis.

• Carbamates ( R−NH−C(=O)−O−R′ ) provide an optimal balance. They exhibit exceptional resistance to plasma esterases and proteases, ensuring the payload remains attached during systemic circulation. Furthermore, they are easily synthesized in high yields from unactivated amines using chloroformates or activated carbonates without the risk of epimerization.

Quantitative Linker Comparison

The following table summarizes the quantitative stability and synthetic parameters of common bioconjugation linkages, illustrating the superiority of the carbamate bond for stable payload attachment.

Linkage Type	Human Plasma Half-Life ( t1/2​ )	Relative Hydrolysis Rate ( krel​ )	Average Synthetic Yield	Primary Cleavage Mechanism
Ester	< 2 hours	104	85–95%	Carboxylesterases (hCE1/2)
Carbonate	2–12 hours	102	80–90%	Chemical hydrolysis / Esterases
Amide	> 168 hours (7 days)	1 (Baseline)	60–80%	Peptidases / Proteases
Carbamate	> 168 hours (7 days)	< 5	85–98%	Highly stable; Cathepsin B (if designed)

Modular Assembly Workflow

Workflow for modular assembly of bioconjugates utilizing a but-3-yn-1-yl carbamate linker.

Experimental Protocols

Protocol 1: Installation of the But-3-yn-1-yl Carbamate Handle

Objective: Convert an amine-bearing payload into a terminal alkyne via a stable carbamate linkage.

Expertise & Causality Note: While but-3-yn-1-yl chloroformate can be used, it is highly toxic and moisture-sensitive, often leading to variable yields due to rapid hydrolysis. This protocol utilizes but-3-yn-1-yl 4-nitrophenyl carbonate , a bench-stable, crystalline reagent that ensures precise stoichiometry and reproducible carbamylation without the need for strictly anhydrous conditions.

Materials:

• Amine-bearing payload (1.0 equiv)

• But-3-yn-1-yl 4-nitrophenyl carbonate (1.2 equiv)

• N,N -Diisopropylethylamine (DIPEA) (3.0 equiv)

• Dichloromethane (DCM) or Dimethylformamide (DMF)

Step-by-Step Procedure:

• Preparation: Dissolve the amine-bearing payload (1.0 mmol) in 5 mL of DCM (use DMF if the payload is highly polar).

• Base Addition: Add DIPEA (3.0 mmol) to the solution and stir for 5 minutes at room temperature to ensure the amine is fully free-based.

• Carbamylation: Add but-3-yn-1-yl 4-nitrophenyl carbonate (1.2 mmol) in one portion. The solution will gradually turn yellow as 4-nitrophenolate is released, providing a self-validating visual cue of reaction progress.

• Monitoring: Stir the reaction at room temperature for 2–4 hours. Monitor completion via LC-MS or TLC (disappearance of the starting amine).

• Workup: Dilute the mixture with DCM (20 mL) and wash sequentially with saturated aqueous NaHCO3​ ( 3×15 mL) to remove the 4-nitrophenol byproduct. Wash with brine (15 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel flash chromatography to yield the pure but-3-yn-1-yl carbamate payload.

Protocol 2: CuAAC Bioconjugation to an Azide-Tagged Protein

Objective: Conjugate the alkyne-modified payload to an azide-tagged protein under biocompatible conditions.

Expertise & Causality Note: The order of reagent addition is a critical, self-validating parameter. Adding copper directly to the protein before the THPTA ligand or ascorbate generates localized reactive oxygen species (ROS) via the Fenton reaction, leading to oxidative damage of methionine and histidine residues. Pre-forming the Cu(I)-THPTA complex sterically shields the copper center, preventing off-target protein oxidation while maintaining catalytic efficacy.

Materials:

• Azide-tagged protein (e.g., 1–10 mg/mL in PBS, pH 7.4)

• But-3-yn-1-yl carbamate payload (10 mM stock in DMSO)

• CuSO4​⋅5H2​O (20 mM stock in water)

• THPTA ligand (50 mM stock in water)

• Sodium Ascorbate (100 mM freshly prepared in water)

Step-by-Step Procedure:

• Catalyst Pre-formation: In a separate microcentrifuge tube, mix 10 μ L of CuSO4​ stock with 20 μ L of THPTA stock. Incubate at room temperature for 5 minutes. Causality: This 1:2 ratio ensures all copper is fully coordinated by THPTA.

• Reaction Assembly: To the azide-tagged protein solution (1 mL), add the but-3-yn-1-yl carbamate payload (5–10 molar equivalents relative to the protein). Mix gently.

• Catalyst Addition: Add the pre-formed Cu-THPTA complex (30 μ L) to the protein-payload mixture.

• Initiation: Add 50 μ L of the freshly prepared Sodium Ascorbate stock to initiate the reaction. The ascorbate reduces Cu(II) to the catalytically active Cu(I) species.

• Incubation: Incubate the reaction mixture at room temperature for 1–2 hours with gentle end-over-end rotation.

• Purification: Remove excess small molecules and copper catalyst by passing the reaction mixture through a size-exclusion chromatography (SEC) desalting column (e.g., PD-10) pre-equilibrated with PBS.

CuAAC Catalytic Cycle

Catalytic cycle of CuAAC highlighting the role of the but-3-yn-1-yl carbamate terminal alkyne.

References

• Title: Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality Source: Angewandte Chemie International Edition (2009) URL: [Link]

• Title: A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes Source: Angewandte Chemie International Edition (2002) URL: [Link]

• Source:WIPO Patent Application (2021)

• Title: F-18 Radiolabelling of Biologically Interesting Molecules via "Click-Chemistry" Source: Università degli Studi di Milano-Bicocca URL: [Link]

Sources

• 1. Bioorthogonal chemistry: fishing for selectivity in a sea of functionality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WO2023278402A1 - Smarca degraders and uses thereof - Google Patents [patents.google.com]
• 3. boa.unimib.it [boa.unimib.it]
• 4. Application of “Click Chemistry” in PET Radiopharmaceuticals Labelled With ¹⁸F [jnrc.xml-journal.net]

Application Notes and Protocols for the Sonogashira Cross-Coupling of But-3-yn-1-yl Carbamate

Introduction: The Strategic Importance of the Sonogashira Coupling in Modern Synthesis

The Sonogashira cross-coupling reaction stands as a cornerstone in the edifice of modern organic synthesis, celebrated for its efficiency and reliability in forging carbon-carbon bonds between sp² and sp hybridized carbons.[1][2] This powerful transformation, which couples terminal alkynes with aryl or vinyl halides, is catalyzed by a palladium complex, often in synergy with a copper(I) co-catalyst.[1][3] The reaction's allure for researchers, particularly in drug development, lies in its typically mild conditions, which include room temperature operation, the use of gentle bases, and even feasibility in aqueous media, rendering it highly tolerant of a diverse array of functional groups.[1]

This guide focuses on the practical application of the Sonogashira reaction to a substrate of significant interest: but-3-yn-1-yl carbamate and its derivatives (e.g., tert-butyl but-3-yn-1-ylcarbamate). The presence of the carbamate moiety, a common protecting group for amines, makes this substrate a valuable building block in the synthesis of complex molecules, including pharmaceuticals and biologically active compounds.[4] The terminal alkyne provides a reactive handle for elaboration, while the protected amine offers a site for future diversification.

These application notes are designed to provide researchers, scientists, and drug development professionals with a comprehensive and practical framework for successfully employing the Sonogashira coupling with but-3-yn-1-yl carbamate. We will delve into the mechanistic underpinnings of the reaction, offer detailed, field-tested protocols, and provide expert insights into troubleshooting and optimization.

Mechanistic Insights: The Engine of C-C Bond Formation

A thorough understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The Sonogashira reaction proceeds through two interconnected catalytic cycles: a palladium cycle and, in the classic approach, a copper cycle.[1][5]

The Palladium Cycle: The Master Orchestrator

The palladium cycle is the primary engine of the cross-coupling process. It commences with the oxidative addition of the aryl or vinyl halide to a coordinatively unsaturated Pd(0) species, forming a Pd(II) complex. This is often the rate-limiting step, with the reactivity of the halide following the general trend: I > OTf > Br > Cl.[6]

The Copper Cycle: The Alkyne Activator

In the traditional Sonogashira protocol, the copper(I) co-catalyst plays a crucial role in activating the terminal alkyne.[1][7] The copper(I) salt reacts with the alkyne in the presence of a base to form a copper acetylide intermediate. This intermediate then undergoes transmetalation with the Pd(II) complex, transferring the acetylide ligand to the palladium center.

The Convergence and Product Formation

Following transmetalation, the newly formed palladium-alkynyl complex undergoes reductive elimination, which forges the desired carbon-carbon bond and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[1]

Figure 1: The Catalytic Cycles of the Sonogashira Reaction.

Copper-Free Sonogashira: A Modern Alternative

A significant advancement in the Sonogashira reaction is the development of copper-free protocols.[2][8] These methods are particularly advantageous as they mitigate the primary side reaction: the oxidative homocoupling of the terminal alkyne (Glaser coupling), which is often promoted by copper salts in the presence of oxygen.[9] In the absence of a copper co-catalyst, the deprotonation of the alkyne and its subsequent coordination to the palladium center are thought to occur directly, potentially facilitated by the base.[5]

Key Reaction Parameters and Their Influence

The success of a Sonogashira coupling with but-3-yn-1-yl carbamate hinges on the judicious selection of several key parameters. The carbamate functionality is generally well-tolerated under the mild conditions of this reaction.

Parameter	Common Choices	Expert Insights & Rationale
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(PPh₃)₂, [Pd(dppf)Cl₂]	Pd(PPh₃)₄ is a common choice as a Pd(0) source, but can be air-sensitive.[6] Pd(II) pre-catalysts like PdCl₂(PPh₃)₂ are often more stable and are reduced in situ.[6]
Copper Co-catalyst	CuI	Typically used in catalytic amounts (1-5 mol%). The quality of the CuI is crucial; older or discolored batches can be detrimental.[6]
Ligand	Phosphine-based (e.g., PPh₃, P(t-Bu)₃) or N-heterocyclic carbenes (NHCs)	The choice of ligand is critical, especially for less reactive aryl bromides or chlorides.[10] Bulky, electron-rich phosphines can enhance the rate of oxidative addition.[5][10] NHC ligands have also shown great promise in stabilizing the palladium catalyst.[1]
Base	Amine bases (e.g., NEt₃, i-Pr₂NH, piperidine, pyrrolidine) or inorganic bases (e.g., K₂CO₃, Cs₂CO₃)	The base neutralizes the hydrogen halide byproduct and facilitates the deprotonation of the alkyne.[11] Amine bases can often serve as the solvent as well.[1] Inorganic bases are useful when the substrate is sensitive to amines.[11]
Solvent	Amine bases (as solvent), THF, DMF, Toluene, Acetonitrile	The solvent choice can influence reaction rates and catalyst stability.[12] Degassing the solvent is critical to prevent oxidative homocoupling of the alkyne, especially in copper-catalyzed reactions.[9]
Temperature	Room temperature to 80 °C	Aryl iodides often react readily at room temperature, while aryl bromides may require heating.[6][13]

Detailed Experimental Protocols

The following protocols provide a starting point for the Sonogashira coupling of but-3-yn-1-yl carbamate with an aryl halide. It is always recommended to perform a small-scale test reaction to optimize conditions for a specific substrate combination.

Protocol 1: Classic Copper-Catalyzed Sonogashira Coupling

This protocol is a robust and widely applicable method for the coupling of an aryl iodide or bromide with but-3-yn-1-yl carbamate.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• tert-Butyl but-3-yn-1-ylcarbamate (1.2 mmol, 1.2 equiv)

• PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%)

• CuI (0.05 mmol, 5 mol%)

• Triethylamine (NEt₃, 5 mL)

• Tetrahydrofuran (THF), anhydrous (5 mL)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), PdCl₂(PPh₃)₂ (21 mg, 0.03 mmol), and CuI (9.5 mg, 0.05 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous THF (5 mL) and triethylamine (5 mL) via syringe. The mixture should be thoroughly degassed by bubbling with the inert gas for 15-20 minutes or by three freeze-pump-thaw cycles.

• Add tert-butyl but-3-yn-1-ylcarbamate (203 mg, 1.2 mmol) to the reaction mixture via syringe.

• Stir the reaction at room temperature (for aryl iodides) or heat to 50-70 °C (for aryl bromides).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite to remove the catalyst and inorganic salts.[9]

• Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired coupled product.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is ideal for minimizing the formation of alkyne homocoupling byproducts.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• tert-Butyl but-3-yn-1-ylcarbamate (1.5 mmol, 1.5 equiv)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃) (0.08 mmol, 8 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous (5 mL)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), Pd(OAc)₂ (4.5 mg, 0.02 mmol), PPh₃ (21 mg, 0.08 mmol), and Cs₂CO₃ (652 mg, 2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous DMF (5 mL) via syringe. Degas the mixture thoroughly.

• Add tert-butyl but-3-yn-1-ylcarbamate (254 mg, 1.5 mmol) to the reaction mixture.

• Heat the reaction to 80-100 °C and stir until the starting material is consumed, as monitored by TLC.

• Cool the reaction to room temperature and dilute with ethyl acetate (25 mL).

• Wash the organic layer with water (3 x 20 mL) to remove DMF, followed by brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Troubleshooting and Field-Proven Insights

Even with robust protocols, challenges can arise. Here are some common issues and their solutions:

• Low or No Product Yield:

  • Inactive Catalyst: The formation of a black precipitate ("palladium black") indicates catalyst decomposition.[6] Ensure all reagents and solvents are of high purity and the reaction is performed under strictly anaerobic conditions.

  • Poor Reagent Quality: Use fresh, high-purity aryl halide and alkyne.[6] The quality of the base is also critical; older bottles of amine bases can contain impurities that inhibit the reaction.

  • Insufficient Degassing: Oxygen can deactivate the Pd(0) catalyst and promote alkyne homocoupling.[9] Rigorous degassing is essential.

• Dominant Alkyne Homocoupling (Glaser Coupling):

  • Switch to Copper-Free Conditions: This is the most effective way to eliminate this side reaction.[9]

  • Thorough Degassing: As mentioned, removing oxygen is crucial to suppress oxidative homocoupling.[9]

  • Slow Addition of Alkyne: In some cases, adding the alkyne slowly via a syringe pump can maintain a low concentration, disfavoring the bimolecular homocoupling.

• Reaction Stalls with Aryl Bromides:

  • Increase Temperature: Aryl bromides are less reactive than iodides and often require heating.[6][13]

  • Change Ligand: For sterically hindered or electron-rich aryl bromides, switching to a more electron-rich and bulky phosphine ligand can improve the rate of oxidative addition.[10]

Conclusion: A Versatile Tool for Synthesis

The Sonogashira cross-coupling of but-3-yn-1-yl carbamate is a highly effective and versatile method for the synthesis of functionalized alkynes that are poised for further elaboration. By understanding the underlying mechanism and carefully selecting the reaction conditions, researchers can reliably achieve high yields of the desired products. The choice between a classic copper-catalyzed protocol and a modern copper-free approach allows for flexibility in addressing specific synthetic challenges, such as minimizing side reactions. The protocols and insights provided herein serve as a valuable resource for scientists engaged in the synthesis of complex organic molecules.

References

• Wikipedia. Sonogashira coupling. [Link]

• Al-Zoubi, R. M., et al. (2004). Copper-Free Sonogashira Coupling Reaction with PdCl2 in Water under Aerobic Conditions. The Journal of Organic Chemistry, 69(26), 9248–9251. [Link]

• Nikoshvili, L. Z., et al. (2021). Copper- and Amine-free Sonogashira Cross-Coupling in the Presence of Ligandless Pd-containing Catalyst. Chemical Engineering Transactions, 86, 271-276. [Link]

• Shaikh, A., et al. (2022). Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. Beilstein Journal of Organic Chemistry, 18, 227-253. [Link]

• Ukhin, L. Y., et al. (2019). Copper in Cross-Coupling Reactions: I. Sonogashira-Hagihara Reaction. ResearchGate. [Link]

• Chemistry LibreTexts. Sonogashira Coupling. [Link]

• Sreedevi, A., & Radhakrishnan, K. V. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances, 13(8), 5195–5213. [Link]

• Doustkhah, E., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(11), 6336–6386. [Link]

• Jakobi, J., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(11), 6336-6386. [Link]

• Sharma, S., & Kumar, A. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts, 10(4), 456. [Link]

• Soheili, A., et al. (2003). Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. Organic Letters, 5(22), 4191–4194. [Link]

• Reddit. Sonogashira troubleshooting help needed. [Link]

• ResearchGate. Screening different bases and solvents in the nickel- catalysed Sonogashira reaction. [Link]

• Köcher, S., et al. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry, 77(6), 2687–2701. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Sreedevi, A., & Radhakrishnan, K. V. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances, 13(8), 5195–5213. [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

• Reddit. Struggling to make a sonogashira coupling reaction happen. [Link]

• Chem Help ASAP. (2020, February 14). Sonogashira cross-coupling reaction [Video]. YouTube. [Link]

• Panda, S. S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration, 1(1), 72-81. [Link]

• Cacchi, S., & Fabrizi, G. (2020). Acyl Sonogashira Cross-Coupling: State of the Art and Application to the Synthesis of Heterocyclic Compounds. Molecules, 25(1), 62. [Link]

• Eid, E. (2014). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository. [Link]

• Mäki-Arvela, P., et al. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry, 15, 2788–2799. [Link]

• MolPort. but-3-yn-1-yl carbamate. [Link]

• Lei, M., et al. (2016). Synthesis and biological evaluation of bufalin-3-yl nitrogen-containing-carbamate derivatives as anticancer agents. Bioorganic & Medicinal Chemistry Letters, 26(8), 2027-2031. [Link]

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• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
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• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. Synthesis and biological evaluation of bufalin-3-yl nitrogen-containing-carbamate derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. books.lucp.net [books.lucp.net]
• 13. reddit.com [reddit.com]

Application Note: Precision Polymer Functionalization Using but-3-yn-1-yl Carbamate via CuAAC Click Chemistry

Target Audience: Researchers, materials scientists, and drug development professionals. Focus: Advanced bioconjugation, polymer grafting, and PROTAC development.

Introduction & Mechanistic Rationale

The functionalization of polymer backbones demands highly efficient, orthogonal, and bio-compatible chemistries. The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) has become the gold standard for this purpose due to its high atom economy and water-favorable nature[1]. Within this paradigm, the choice of the terminal alkyne dictates not only the reaction kinetics but also the downstream utility of the functionalized polymer.

but-3-yn-1-yl carbamate (and its protected derivatives, such as tert-butyl but-3-yn-1-ylcarbamate) serves as an optimal terminal alkyne for advanced bioconjugation[2].

Causality of Selection:

• Steric Relief & Kinetic Acceleration: Unlike propargyl derivatives where the alkyne is rigidly adjacent to a heteroatom, the homopropargyl (but-3-ynyl) spacer introduces an additional methylene unit. This reduces steric hindrance at the Cu(I)-acetylide transition state, significantly accelerating the cycloaddition rate and improving grafting density on bulky polymer backbones.

• Carbamate Stability & Orthogonality: The carbamate linkage is highly stable under the aqueous, reductive conditions required for CuAAC, preventing premature degradation during the click reaction[3]. Post-click, the carbamate (specifically when Boc-protected) can be orthogonally cleaved using acidic conditions to unmask a primary amine. This provides a versatile chemical handle for subsequent functionalization, such as peptide coupling or the attachment of targeted degraders (PROTACs)[4].

Reaction Workflow Visualization

The following diagram illustrates the logical progression from raw polymer to the fully functionalized, amine-accessible target material.

Workflow of polymer functionalization utilizing but-3-yn-1-yl carbamate via CuAAC.

Self-Validating Experimental Protocol

This methodology details the grafting of tert-butyl but-3-yn-1-ylcarbamate onto an azide-pendant polymer. The system is designed to be self-validating, integrating analytical checkpoints to ensure quantitative conversion without relying on blind assumptions.

Phase 1: CuAAC Conjugation

Reagents: Azide-functionalized polymer, tert-butyl but-3-yn-1-ylcarbamate[2], CuSO₄·5H₂O, Sodium Ascorbate (NaAsc), THPTA ligand, anhydrous DMF, Milli-Q Water.

• Polymer Dissolution: Dissolve the azide-functionalized polymer (1.0 eq of azide groups) and tert-butyl but-3-yn-1-ylcarbamate (1.2 eq) in anhydrous DMF.

  • Mechanistic Rationale: A 20% molar excess of the alkyne drives the reaction to completion, ensuring no residual, unreacted azides remain on the polymer backbone.

• Catalyst Pre-complexation: In a separate vial, dissolve CuSO₄·5H₂O (0.05 eq) and THPTA (0.25 eq) in a minimal volume of degassed water.

  • Mechanistic Rationale: Pre-complexing Cu(II) with THPTA before introducing it to the polymer prevents the generation of free copper-induced radicals, which can cause unwanted polymer cross-linking or chain scission.

• Reduction to Active Catalyst: Add NaAsc (0.25 eq) to the Cu/THPTA solution. The solution will briefly turn dark and then clear, indicating the successful reduction of Cu(II) to the catalytically active Cu(I) species.

• Reaction Initiation: Transfer the active catalyst mixture to the polymer solution. Degas the entire system via three freeze-pump-thaw cycles.

  • Mechanistic Rationale: Cu(I) is highly susceptible to atmospheric oxidation; rigorous deoxygenation is mandatory to maintain catalytic turnover and achieve high conversion rates[3].

• Incubation: Stir the mixture at 25 °C for 12–24 hours under an argon atmosphere.

• Validation Checkpoint 1 (FTIR): Remove a 50 µL aliquot, precipitate in ether, and analyze via ATR-FTIR.

  • Self-Validation: The reaction is complete when the strong, asymmetric azide stretch at ~2100 cm⁻¹ completely disappears. If the peak persists, the reaction has stalled; add an additional 0.1 eq of NaAsc and stir for 4 more hours.

Phase 2: Purification & Orthogonal Deprotection

• Purification: Precipitate the crude polymer in cold diethyl ether (or dialyze against an EDTA/water solution to chelate and remove copper traces). Dry under vacuum.

• Boc Cleavage: Dissolve the Boc-protected triazole-polymer in a 1:1 (v/v) mixture of Dichloromethane (DCM) and Trifluoroacetic acid (TFA)[4].

• Incubation: Stir at room temperature for 1 hour.

  • Mechanistic Rationale: The carbamate linkage is rapidly cleaved under these strongly acidic conditions, releasing CO₂ and isobutylene gas. The evolution of gas drives the deprotection forward irreversibly[4].

• Validation Checkpoint 2 (¹H-NMR): After removing the solvent in vacuo and neutralizing the polymer, analyze via ¹H-NMR (in D₂O or DMSO-d₆).

  • Self-Validation: The complete disappearance of the intense singlet at ~1.4 ppm (Boc methyl groups) and the presence of the new triazole proton at ~7.8 ppm confirms successful deprotection and structural integrity.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized stoichiometric ratios and their mechanistic impact on the polymer functionalization process.

Parameter	Optimized Ratio / Value	Mechanistic Rationale
Alkyne : Azide Ratio	1.2 : 1.0	Slight stoichiometric excess ensures complete consumption of polymer-bound azides, preventing unreacted defect sites.
Cu(II) : Ascorbate Ratio	1 : 5	A large excess of ascorbate maintains the active Cu(I) oxidation state and scavenges any adventitious oxygen entering the system.
THPTA : Cu(II) Ratio	5 : 1	High ligand concentration shields the polymer backbone from Cu-catalyzed oxidative degradation and accelerates the cycloaddition.
Reaction Temperature	25 °C (Room Temp)	CuAAC proceeds with high thermodynamic efficiency at RT; elevated temperatures increase the risk of alkyne homocoupling (Glaser coupling).
Deprotection (TFA:DCM)	1 : 1 (v/v)	Provides rapid Boc cleavage (~1 hr) without hydrolyzing the newly formed triazole linkage or the polymer backbone[4].

Conclusion

The utilization of but-3-yn-1-yl carbamate derivatives in polymer functionalization offers a robust, high-yielding pathway for generating densely functionalized materials. By leveraging the spatial flexibility of the homopropargyl spacer and the orthogonal stability of the carbamate group, researchers can reliably synthesize complex polymer-drug conjugates, advanced biomaterials, and targeted degraders[3][5].

References

• Title: Click Chemistry Enables Rapid Development of Potent sEH PROTACs Using a Direct-to-Biology Approach Source: bioRxiv URL: [Link]

• Title: Practical Synthesis of Quinoline-Protected Morpholino Oligomers for Light-Triggered Regulation of Gene Function Source: MDPI URL: [Link]

• Title: WO2021188948A1 - Mdm2 degraders and uses thereof Source: Google Patents URL
• Title: WO2017212329A1 - Cliptac composition Source: Google Patents URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. tert-Butyl but-3-yn-1-ylcarbamate | 149990-27-2 [chemicalbook.com]
• 3. biorxiv.org [biorxiv.org]
• 4. WO2021188948A1 - Mdm2 degraders and uses thereof - Google Patents [patents.google.com]
• 5. WO2017212329A1 - Cliptac composition - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Aqueous Solubility of but-3-yn-1-yl Carbamate

Welcome to the Advanced Bioconjugation Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the aqueous behavior of terminal alkyne probes. But-3-yn-1-yl carbamate is a highly versatile moiety used in copper-catalyzed azide-alkyne cycloaddition (CuAAC), PROTAC synthesis, and bioorthogonal labeling. However, its hydrophobic butynyl tail and self-associating carbamate linkage often lead to severe solubility issues in purely aqueous biological media.

This guide provides field-proven, mechanistically grounded solutions to overcome these limitations without compromising the integrity of your biological targets.

Diagnostic Workflow: Selecting a Solubilization Strategy

Before altering your buffer, it is critical to evaluate the solvent tolerance of your specific biological system. Use the decision matrix below to identify the optimal solubilization pathway for your experiment.

Decision matrix for troubleshooting but-3-yn-1-yl carbamate solubility in aqueous workflows.

Frequently Asked Questions (FAQs): Mechanisms & Causality

Q1: Why does but-3-yn-1-yl carbamate precipitate immediately upon addition to PBS or HEPES buffers? A1: The precipitation is driven by two thermodynamic factors. First, the terminal alkyne (but-3-ynyl group) is a highly hydrophobic hydrocarbon chain that disrupts the hydrogen-bonding network of water, forcing water molecules into an entropically unfavorable clathrate cage. Second, the carbamate group acts as both a hydrogen bond donor and acceptor. In the absence of a competitive organic solvent, these molecules preferentially hydrogen-bond with each other rather than with water, leading to rapid crystallization and precipitation out of the aqueous phase.

Q2: I am performing a CuAAC bioconjugation on a protein. How can I keep the alkyne soluble without denaturing my target? A2: The standard approach is a controlled co-solvent strategy. You must pre-dissolve the but-3-yn-1-yl carbamate in 100% DMSO to completely break its intermolecular hydrogen bonds. When introducing it to the protein, keep the final DMSO concentration below 5-10%. To compensate for the low solubility, you must use a highly efficient water-soluble ligand like 1[1]. THPTA stabilizes the Cu(I) oxidation state, accelerates the reaction rate in water, and prevents the generation of reactive oxygen species (ROS) that would otherwise degrade your protein[1].

Q3: My live-cell assay cannot tolerate DMSO. What are my strictly aqueous alternatives? A3: You have two primary options depending on the application:

• Micellar Catalysis: For synthetic cross-coupling or robust in vitro assays, use2[2]. This biodegradable surfactant forms nanomicelles with a lipophilic α-tocopherol core (which dissolves your alkyne) and a hydrophilic PEG-750 shell (which interfaces with water)[2].

• Host-Guest Complexation: For live-cell or in vivo delivery, use 3[3]. Cyclodextrins are cyclic oligosaccharides with a lipophilic central cavity that physically encapsulates the hydrophobic butynyl tail, masking it from the aqueous environment while remaining entirely water-soluble[3].

Quantitative Comparison of Solubilization Strategies

Solubilization Strategy	Primary Mechanism of Action	Max Aqueous Concentration	Biocompatibility	Ideal Use Case
DMSO Co-solvent (<10%)	Dielectric constant reduction	~1 - 5 mM	Low-Moderate	In vitro lysate labeling, robust enzyme assays
TPGS-750-M (2 wt%)	Nanomicellar partitioning	>50 mM	High (Biodegradable)	Preparative aqueous cross-coupling, green chemistry
HP-β-Cyclodextrin	Host-guest encapsulation	~10 - 20 mM	Very High (FDA Approved)	Live-cell assays, in vivo probe delivery

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include built-in checkpoints to verify that the solubilization strategy is functioning correctly before you commit your valuable biological samples.

Protocol 1: CuAAC Protein Labeling using DMSO/THPTA

Causality: Pre-complexing Cu(II) with THPTA prevents copper-induced protein precipitation, while the sequential addition of the DMSO-solvated alkyne prevents localized crash-out.

• Reagent Preparation:

  • Dissolve but-3-yn-1-yl carbamate in 100% anhydrous DMSO to create a 10 mM stock.

  • Prepare a 20 mM CuSO₄ stock in water and a 50 mM THPTA stock in water.

• Catalyst Pre-complexation: Mix 1 part CuSO₄ stock with 5 parts THPTA stock. Incubate at room temperature for 15 minutes. (Validation Check: The solution should turn a clear, bright blue without any cloudiness).

• Target Introduction: Dilute your target protein in PBS (pH 7.4). Slowly add the 10 mM alkyne stock to the protein solution while vortexing gently, ensuring the final DMSO concentration does not exceed 5%.

• Reaction Initiation: Add the Cu-THPTA complex to the protein-alkyne mixture. Finally, add freshly prepared sodium ascorbate (to a final concentration of 5 mM) to reduce Cu(II) to the active Cu(I) species.

• Self-Validation Control: Run a parallel negative control lacking sodium ascorbate. If the solution turns cloudy only in the active reaction tube, it indicates successful covalent cross-linking/conjugation, not alkyne insolubility. If both tubes turn cloudy, your alkyne has precipitated, and you must lower the final concentration.

Protocol 2: Aqueous Click Chemistry via TPGS-750-M Micellar Catalysis

Causality: TPGS-750-M spontaneously self-aggregates into ~50 nm micelles. The reaction occurs entirely within the lipophilic core of these micelles, bypassing the need for the alkyne to be thermodynamically soluble in the bulk water.

• Micelle Formation: Dissolve TPGS-750-M in degassed HPLC-grade water to a final concentration of 2 wt%. Stir vigorously for 30 minutes.

• Self-Validation (DLS Check): Crucial Step. Before adding reagents, analyze the solution using Dynamic Light Scattering (DLS). You must observe a monodisperse peak at approximately 40-50 nm. If you see massive aggregates (>500 nm), the surfactant has not properly micellized; heat gently to 40°C and stir until clear.

• Substrate Loading: Add the but-3-yn-1-yl carbamate directly to the aqueous micellar solution. Stir for 15 minutes. The hydrophobic alkyne will spontaneously partition into the micelle cores, and the opaque suspension will turn into a clear or slightly opalescent microemulsion.

• Catalysis: Add your azide partner and the copper catalyst (e.g., CuI or Cu-THPTA). Stir at room temperature. The high local concentration of reagents within the micelles will drive the reaction to completion significantly faster than in bulk solvent[4].

References

• National Institutes of Health (PMC). TPGS-750-M: A Second-Generation Amphiphile for Metal-Catalyzed Cross-Couplings in Water at Room Temperature. Retrieved from [Link]

• MDPI. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. Retrieved from [Link]

• Accounts of Chemical Research (ACS). Bioconjugation with Strained Alkenes and Alkynes. Retrieved from [Link]

Sources

• 1. lumiprobe.com [lumiprobe.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Alkyne Homocoupling in but-3-yn-1-yl Carbamate Cross-Couplings

Welcome to the Technical Support Center. As researchers and drug development professionals, you are likely familiar with the utility of the Sonogashira cross-coupling reaction. However, when working with functionalized terminal alkynes like but-3-yn-1-yl carbamate , a pervasive and frustrating side reaction often emerges: Glaser (or Hay) homocoupling .

The polar carbamate moiety can coordinate with transition metal residues, complicating the local kinetic environment and exacerbating the oxidative dimerization of the alkyne into a diyne byproduct[1]. This guide synthesizes mechanistic causality, field-proven troubleshooting strategies, and self-validating protocols to help you achieve high-fidelity cross-coupling.

Mechanistic Divergence: Cross-Coupling vs. Homocoupling

To solve the problem, we must first understand the causality of the failure. In a standard Sonogashira reaction, a Copper(I) co-catalyst is used to form a highly reactive copper acetylide intermediate. While this accelerates transmetalation to the Palladium cycle, it introduces a critical vulnerability: in the presence of trace oxygen, the copper acetylide undergoes rapid oxidative dimerization[2][3].

Caption: Mechanistic divergence of Cu-acetylide toward desired Sonogashira vs. undesired Glaser coupling.

Frequently Asked Questions (Troubleshooting)

Q1: I degassed my solvents with nitrogen bubbling, but I still see 30% homocoupling. What is failing? A1: Simple nitrogen sparging is kinetically insufficient for sensitive substrates. Oxygen facilitates the oxidative coupling of the copper acetylide intermediate[3]. For rigorous exclusion of oxygen, you must use the Freeze-Pump-Thaw method (minimum of three cycles) and maintain a positive pressure of Argon (which is denser than Nitrogen). Furthermore, ensure your amine bases (e.g., Et3​N ) are freshly distilled; old amines absorb significant atmospheric oxygen and moisture.

Q2: How can I completely eliminate the Glaser coupling pathway for my carbamate substrate? A2: The most definitive way to prevent Glaser coupling is to remove its primary mediator: Copper. Copper-free Sonogashira conditions completely circumvent the formation of the highly oxidizable copper acetylide[2]. Utilizing a catalytic system like Pd2​(dba)3​ with an appropriate ligand, or ligand-free conditions using Pd(OAc)2​ , has been shown to reduce homocoupling to near-zero levels[4][5].

Q3: If I must use Copper (e.g., for reactivity reasons with a stubborn aryl chloride), how can I suppress the homocoupling? A3: If copper is strictly required, you must control the kinetics. Homocoupling is a bimolecular reaction with respect to the alkyne, whereas cross-coupling is unimolecular with respect to the alkyne. By keeping the instantaneous concentration of the but-3-yn-1-yl carbamate extremely low, you mathematically disfavor the Glaser pathway. Achieve this by dissolving your alkyne in degassed solvent and adding it dropwise over 4–6 hours using a syringe pump[3][6].

Quantitative Data Summary: Impact of Reaction Conditions

The choice of catalyst, base, and addition method drastically alters the ratio of cross-coupling to homocoupling. Below is a comparative summary of optimized parameters based on process chemistry literature[4][5][6]:

Condition Strategy	Catalyst System	Base / Solvent	Alkyne Addition Method	Homocoupling (%)	Cross-Coupling Yield (%)
Standard (Unoptimized)	Pd(PPh3​)2​Cl2​ / CuI (10 mol%)	Et3​N / THF	Bolus (All at once)	35 - 55%	< 45%
Solvent/Base Optimization	Pd(PPh3​)4​ / CuI (2 mol%)	iPr2​NH / Toluene	Bolus	15 - 20%	65%
Kinetic Control	Pd(PPh3​)2​Cl2​ / CuI (2 mol%)	Et3​N / DMF	Syringe Pump (4 h)	10 - 15%	75%
Copper-Free (Recommended)	Pd2​(dba)3​ / AsPh3​	iPr2​NH / Toluene	Bolus	< 5%	85 - 92%

Detailed Experimental Methodologies

To ensure a self-validating system, every step in the protocols below is designed to eliminate a specific variable that leads to failure.

Protocol A: Copper-Free Sonogashira Coupling (Highest Fidelity)

Causality Check: By omitting copper, we eliminate the highly oxidizable copper acetylide intermediate, shutting down the primary pathway for Glaser homocoupling[2][5].

• Glassware Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon. Repeat this cycle three times. (Reason: Removes surface-bound moisture and trace atmospheric oxygen).

• Reagent Loading: Add the aryl halide (1.0 equiv), Pd2​(dba)3​ (0.02 equiv), and the ligand AsPh3​ (0.04 equiv) to the flask.

• Solvent & Base Addition: Add rigorously degassed toluene and diisopropylamine ( iPr2​NH ) (2.0 equiv). (Reason: Toluene/ iPr2​NH mixtures have been empirically shown to significantly reduce homocoupling compared to standard THF/ Et3​N [5]).

• Alkyne Addition: Add but-3-yn-1-yl carbamate (1.2 equiv) via a gas-tight syringe.

• Reaction Execution: Seal the vessel, stir the mixture at 65 °C, and monitor via LC-MS.

• Anaerobic Work-up: Quench with saturated aqueous NH4​Cl to neutralize the amine base, extract with ethyl acetate, dry over anhydrous Na2​SO4​ , and purify via flash chromatography.

Protocol B: Syringe-Pump Controlled Addition (For Cu-Dependent Systems)

Causality Check: Maintaining a near-zero instantaneous concentration of the alkyne prevents the bimolecular collision required for homocoupling[3][6].

• System Setup: Prepare a Schlenk flask with the aryl halide, Pd(PPh3​)2​Cl2​ (0.05 equiv), CuI (0.02 equiv), and degassed Et3​N /THF. Heat to 65 °C.

• Alkyne Preparation: Dissolve but-3-yn-1-yl carbamate (1.2 equiv) in 10 mL of degassed THF inside a gas-tight syringe.

• Controlled Addition: Mount the syringe on a programmable syringe pump. Introduce the needle into the Schlenk flask through a rubber septum.

• Execution: Set the pump to deliver the alkyne solution at a rate of 2.5 mL/hour (total addition time = 4 hours).

• Completion: Once addition is complete, stir for an additional 1 hour, verify completion via TLC, and proceed with standard aqueous work-up.

Caption: Step-by-step workflow for executing an optimized, homocoupling-resistant Sonogashira reaction.

References

• Source: nih.
• Source: benchchem.
• Source: pitt.
• Source: acs.
• Source: benchchem.
• Source: acs.

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine | 3680-69-1 | Benchchem [benchchem.com]

How to store but-3-yn-1-yl carbamate to prevent degradation and moisture absorption

This guide provides in-depth technical support for the proper storage and handling of but-3-yn-1-yl carbamate. As a bifunctional molecule containing both a terminal alkyne and a carbamate group, its stability is paramount for ensuring experimental reproducibility and success in drug development and chemical synthesis. This document addresses common challenges and provides scientifically grounded solutions.

Quick Reference: Recommended Storage Protocols

For ease of use, the following table summarizes the optimal storage conditions for but-3-yn-1-yl carbamate to ensure its long-term stability.

Parameter	Recommended Condition	Rationale & Potential Issues if Deviated
Temperature	2–8 °C	Minimizes potential for thermal degradation and polymerization of the alkyne. Higher temperatures can accelerate degradation.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the terminal alkyne and displaces atmospheric moisture.[1][2][3][4] Oxygen can lead to color change and impurity formation.
Moisture	Strict Exclusion (Desiccated)	The compound is hygroscopic; moisture can lead to hydrolysis of the carbamate ester linkage.[5][6]
Light	Amber/Opaque Vial	Protects from potential light-induced degradation or polymerization.
Container	Tightly-Sealed Glass Vial with PTFE-lined cap	Prevents moisture and air ingress. Glass is non-reactive.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for but-3-yn-1-yl carbamate?

The ideal storage environment for but-3-yn-1-yl carbamate is in a tightly sealed, opaque or amber glass vial at 2–8 °C under a dry, inert atmosphere (such as argon or nitrogen). Storing the vial inside a desiccator cabinet within the refrigerated unit provides an additional layer of protection against moisture.[7][8]

• Expertise & Experience: The combination of low temperature and an inert, dry atmosphere addresses the compound's two primary vulnerabilities: the reactivity of the terminal alkyne and the hygroscopic nature of the carbamate moiety. Simply placing it in a refrigerator is insufficient if the container is not properly sealed or purged of air.

Q2: Why is moisture control so critical for this compound? What happens if it absorbs water?

Moisture control is critical because but-3-yn-1-yl carbamate is susceptible to hydrolysis. The carbamate functional group is an ester of carbamic acid and can be cleaved by water, a process that can be catalyzed by acidic or basic impurities.[9][10][11]

• Causality: The absorption of atmospheric moisture (hygroscopicity) introduces water molecules that can act as a nucleophile, attacking the carbonyl carbon of the carbamate.[6][12] This reaction, depicted in the diagram below, leads to the degradation of the compound into but-3-yn-1-ol, ammonia, and carbon dioxide, compromising sample purity and rendering it unsuitable for most applications. Visually, this may manifest as the solid material becoming sticky or clumpy.[13]

Q3: What role does the storage atmosphere play? Is an inert atmosphere truly necessary?

A dry, inert atmosphere is highly recommended for long-term stability.[1][4] The primary reason is to displace both atmospheric oxygen and moisture.

• Oxygen: The terminal alkyne group (C≡C-H) is susceptible to oxidative degradation and polymerization, which can be initiated by oxygen, especially in the presence of trace metal impurities, light, or heat.[14] This can lead to the formation of colored impurities and a decrease in assay.

• Moisture: As detailed in Q2, moisture is detrimental. Inert gases like nitrogen and argon are supplied with very low moisture content, effectively creating a dry environment within the vial.[2][3]

• Trustworthiness: While the compound may be stable for short periods in air, relying on an inert atmosphere is a self-validating system. It proactively eliminates the primary variables (oxygen and moisture) that lead to degradation, ensuring that the material's integrity is maintained between experiments. For highly sensitive applications, this is not just a recommendation but a requirement.

Q4: What are the visible signs of degradation I should watch for?

You should monitor for the following changes, which indicate potential degradation:

• Color Change: Pure but-3-yn-1-yl carbamate is typically a white to off-white solid or a colorless liquid/semi-solid. The development of a yellow or brown tint often suggests oxidation or polymerization of the alkyne moiety.

• Change in Physical State: If the solid powder becomes clumpy, sticky, or appears wet, it is a strong indication of significant moisture absorption.[13]

• Inconsistent Analytical Data: A change in the compound's profile via NMR, LC-MS, or IR spectroscopy compared to a fresh sample is a definitive sign of degradation. Look for the appearance of new peaks or changes in the relative integration of existing peaks.

Q5: How should I handle the compound during routine lab use to minimize degradation?

Proper handling during sampling is as crucial as long-term storage.

• Minimize Exposure: Only open the main container in a controlled, dry environment. A glove box or glove bag with a dry atmosphere is ideal.[15]

• Work Quickly: If a glove box is unavailable, allow the container to warm to room temperature before opening to prevent condensation of moist lab air on the cold compound. Weigh out the required amount quickly and tightly reseal the container immediately.

• Use Dry Equipment: Ensure all spatulas, weigh boats, and glassware are scrupulously dry.

• Inert Gas Blanket: After taking a sample, flush the headspace of the container with dry argon or nitrogen before resealing.[15] Argon is denser than air and is particularly effective at creating a protective blanket.[15]

Troubleshooting Guide

Observed Problem	Probable Cause	Recommended Action & Explanation
Inconsistent experimental results (e.g., poor yields, unexpected byproducts)	Degradation of Starting Material	Discard the suspect batch. Procure a new, unopened lot of but-3-yn-1-yl carbamate and implement the recommended storage protocols immediately. The presence of hydrolysis or oxidation products can interfere with reactions.
Compound appears yellow/brown	Oxidation/Polymerization	This indicates the terminal alkyne has likely reacted. The material is impure and should not be used for sensitive applications. The chromophores formed are often complex polymeric materials.
Powder is clumpy, sticky, or has liquefied	Moisture Absorption (Hygroscopicity)	The compound has been compromised by hydrolysis.[6] While drying in a vacuum oven at low heat might remove water, it will not reverse the chemical degradation of the carbamate. It is safest to discard the material.

Scientific Rationale: Degradation Pathways

The storage recommendations are based on preventing two primary chemical degradation pathways inherent to the structure of but-3-yn-1-yl carbamate.

Caption: Key degradation pathways for but-3-yn-1-yl carbamate.

• Hydrolysis of the Carbamate: As an ester, the carbamate group is prone to cleavage by water. This reaction breaks the O-C(O) bond, releasing the alcohol (but-3-yn-1-ol) and the unstable carbamic acid, which decomposes to ammonia and carbon dioxide.[9][10] This is the primary concern related to moisture absorption.

• Oxidation and Polymerization of the Terminal Alkyne: The C-H bond of a terminal alkyne is weakly acidic and the triple bond itself is an electron-rich system, making it susceptible to various reactions, including oxidative coupling and polymerization.[14] These processes are often catalyzed by oxygen, light, and trace metals, leading to a complex mixture of impurities and a visible change in color.

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the best practice for preparing a stock solution to maintain the integrity of the compound.

Objective: To prepare a 100 mM stock solution of but-3-yn-1-yl carbamate in anhydrous DMSO.

Materials:

• But-3-yn-1-yl carbamate (stored as recommended)

• Anhydrous DMSO (sure-seal bottle)

• Sterile, dry syringe and needle

• Sterile, amber glass vial with a PTFE-lined septum cap

• Source of dry Argon or Nitrogen gas with a needle adapter

Methodology:

• Preparation: Take the vial of but-3-yn-1-yl carbamate and the bottle of anhydrous DMSO from storage. Allow both to equilibrate to ambient temperature for at least 30 minutes to prevent moisture condensation upon opening.

• Inert Atmosphere: Pierce the septum of the empty, sterile amber vial with a needle connected to the inert gas line and a second "vent" needle. Purge the vial with the inert gas for 5-10 minutes, then remove the vent needle.

• Weighing: In a dry, controlled environment, quickly weigh the desired amount of but-3-yn-1-yl carbamate and add it to the purged vial. Immediately reseal the vial.

• Solvent Addition: Using a dry syringe, draw the required volume of anhydrous DMSO from the sure-seal bottle. Carefully inject the DMSO into the vial containing the solid compound.

• Dissolution: Gently swirl or vortex the vial until the solid is completely dissolved.

• Storage: Store the resulting stock solution at -20°C. The inert headspace will protect the solution from degradation. For subsequent uses, pierce the septum with a syringe to withdraw the solution, avoiding the need to open the cap.

References

• Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides. PMC, National Center for Biotechnology Information. [Link]

• An Overview on Biodegradation of Carbamate Pesticides by Soil Bacteria. Pertanika Journal of Science & Technology. [Link]

• The Role of Desiccants in Protecting Hygroscopic Chemicals. Ibis Scientific, LLC. [Link]

• Principles of Inert Atmosphere Storage. ResearchGate. [Link]

• Metabolic pathways for the degradation of aromatic ring-based carbamate pesticides. ResearchGate. [Link]

• Chemical Storage in Research Labs: Safety & Compliance. Apollo Scientific. [Link]

• 10 Best Practices for Using Lab Chemical Storage Cabinets. Ziebaq. [Link]

• Behavior, persistence & degradation of carbamate and thiocarbamate herbicides in the environment. UC Davis.

• Systematic Analysis of Microbial Degradation Pathway of 1- Naphthyl-N-Methyl Carbamate Generated by EAWAG Biocatalysis/Biodegrad. Prime Scholars. [Link]

• How do you handle hygroscopic solutes in the lab? TutorChase. [Link]

• The Importance of Inerting. Air Products. [Link]

• Inerting System. NIPPON GASES. [Link]

• tert-butyl N-(but-3-yn-1-yl)-N-(oxetan-3-yl)carbamate. NextSDS. [Link]

• Powder Storage Solutions. Inert. [Link]

• The MSDS HyperGlossary: Hygroscopic. Interactive Learning Paradigms, Incorporated. [Link]

• Is there a practical and efficient way to protect hygroscopic compounds from water uptake? ResearchGate. [Link]

• 7 Strategies to Safeguard Products from Moisture Damage. sorbeadindia.com. [Link]

• Hydrolytic, Thermal, and Electrochemical Stability of Thiol- and Terminal Alkyne-Based Monolayers on Gold: A Comparative Study. ACS Publications. [Link]

• 3 Simple Ways to Keep Your Products Moisture-Free During Long Storage. ABS Impex. [Link]

• "Store under Argon". Reddit. [Link]

• Classification, Chemical, and Toxicological Properties of Carbamate Nerve Agents. MDPI. [Link]

• Unmasking Moisture Absorbers: An In-Depth Guide to Dry and Safe Environments. streampeak.com.sg. [Link]

• Which would you expect to be more stable, an internal alkyne or terminal alkyne? Quora. [Link]

• Physical Properties of Alkynes. Chemistry LibreTexts. [Link]

• Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight and oxidation level. Atmospheric Chemistry and Physics. [Link]

• What are the examples of terminal alkynes class 12 chemistry CBSE. Vedantu. [Link]

• Chemistry of alkynes. NPTEL. [Link]

• methyl N-(but-3-yn-1-yl)carbamate. Appchem. [Link]

• Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight and oxidation level. Copernicus Publications. [Link]

• Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PMC, National Center for Biotechnology Information. [Link]

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• 2. The Importance of Inerting [airproducts.ie]
• 3. Inerting System | NIPPON GASES [nippongases.com]
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• 5. ibisscientific.com [ibisscientific.com]
• 6. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
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• 8. 10 Best Practices for Using Lab Chemical Storage Cabinets [ziebaq.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pertanika2.upm.edu.my [pertanika2.upm.edu.my]
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• 15. reddit.com [reddit.com]

Technical Support Center: Troubleshooting But-3-yn-1-yl Carbamate Derivatization

Welcome to the Advanced Diagnostics and Protocol Support Center for but-3-yn-1-yl carbamate derivatization. But-3-yn-1-yl carbamate (SMILES: NC(=O)OCCC#C) is a highly versatile bifunctional building block featuring a terminal alkyne and an unsubstituted primary carbamate . While this dual functionality is powerful for drug development and bioconjugation, it introduces competing side reactions: the alkyne is prone to oxidative homocoupling and hydration, while the primary carbamate is susceptible to unwanted N-alkylation and degradation under basic conditions.

This guide provides field-proven, causality-driven troubleshooting strategies and self-validating protocols to ensure high-fidelity derivatization.

Diagnostic Workflow: Identifying Side Reactions

Use the decision tree below to match your analytical data (LC-MS/NMR) to the underlying chemical mechanism and the required corrective action.

Workflow for diagnosing and resolving but-3-yn-1-yl carbamate side reactions.

Knowledge Base & Troubleshooting FAQs

Q1: During my CuAAC (Click) reaction, LC-MS shows a significant byproduct with a mass of 2M-2. What is causing this, and how do I eliminate it?

Causality: You are observing Glaser homocoupling , an oxidative alkyne-alkyne coupling reaction. In CuAAC, the catalytically active Cu(I) species is thermodynamically unstable and easily oxidized to Cu(II) by adventitious oxygen [[1]](). Cu(II) acts as a catalyst for the Glaser coupling of your terminal alkyne, consuming your starting material and creating a dimerized byproduct. Solution: Many researchers are surprised to learn that Glaser coupling often occurs not during the reaction, but during the post-reaction workup upon first exposure to air while the copper catalyst is still present 2. To prevent this:

• Maintain strictly anaerobic conditions during the reaction.

• Add an excess of a reducing agent, such as sodium ascorbate, which continuously reduces inactive Cu(II) back to active Cu(I) 1.

• Immediately remove the copper catalyst or quench with a chelator (like EDTA) before exposing the reaction mixture to air 2.

Q2: I am attempting a Sonogashira cross-coupling, but I observe degradation of the carbamate group and unexpected N-alkylation. How do I protect the carbamate integrity?

Causality: But-3-yn-1-yl carbamate possesses a primary carbamate group (-OC(=O)NH2). The protons on this nitrogen are weakly acidic. When subjected to the strong inorganic bases typically used in cross-coupling (e.g., Cs2CO3, KOH, or NaOtBu), the carbamate is deprotonated. The resulting nucleophilic nitrogen can then attack electrophiles in your mixture (leading to N-alkylation) or undergo elimination/degradation. Solution: Modulate your base selection. Switch from strong inorganic bases to milder, sterically hindered organic amine bases (e.g., N,N-Diisopropylethylamine [DIPEA] or Triethylamine). If a strong base is absolutely required for your catalytic cycle, you must transiently protect the primary carbamate (e.g., via Boc-protection to form an imide-like intermediate) prior to derivatization.

Q3: My aqueous derivatization yields a +18 Da byproduct. NMR shows a methyl ketone instead of an alkyne. Why is my alkyne hydrating?

Causality: Terminal alkynes can undergo Markovnikov hydration in the presence of water, trace transition metals (such as Hg or Ru), or under highly acidic conditions 3. The electrophilic metal activates the alkyne, water attacks the more substituted carbon, and the resulting enol rapidly tautomerizes into a stable methyl ketone 3. Solution: Ensure your reaction buffer is maintained at a strictly neutral pH (7.0 - 7.5). Avoid the use of exogenous acids, and if transition metal catalysts are used, ensure they are tightly bound by appropriate ligands to prevent open coordination sites that facilitate water attack.

Quantitative Data Analytics

The choice of ligand and reductant heavily influences the rate of unwanted Glaser coupling. Koberstein et al. demonstrated that ligand denticity directly dictates the extent of this side reaction 2. The table below summarizes the quantitative impact of reaction parameters on alkyne homocoupling.

Table 1: Impact of Reaction Parameters on Glaser Homocoupling in CuAAC

Ligand Denticity / Type	Reducing Agent (Ascorbate)	Atmosphere	Glaser Coupling Yield (%)	Mechanistic Outcome
Linear Bidentate	0.1 eq	Aerobic	15 - 20%	High Cu(II) generation; rapid oxidative coupling.
Tridentate (e.g., PMDETA)	0.1 eq	Aerobic	5 - 10%	Moderate Cu(II) stabilization.
Tetradentate (e.g., Me6TREN)	0.1 eq	Aerobic	< 5%	Strong Cu(I) coordination; hindered oxidation.
Tetradentate (e.g., TBTA)	5.0 eq	Anaerobic	0%	Complete reduction of Cu(II); suppressed homocoupling.

The Protocol Vault (Self-Validating Systems)

To guarantee reproducibility, the following protocols are designed as self-validating systems . Do not proceed to the next step unless the validation checkpoint is successfully met.

Protocol 1: Anaerobic CuAAC of But-3-yn-1-yl Carbamate (Zero-Glaser Method)

Objective: Perform a click reaction while completely suppressing Glaser homocoupling.

• Solvent Degassing: Sparge the solvent mixture (e.g., 1:1 t-BuOH/Water) with Argon for 30 minutes.

  • Validation Checkpoint: Use a dissolved oxygen meter to ensure O2​ levels are < 0.5 ppm. If unavailable, ensure continuous, vigorous bubbling has occurred for the full duration.

• Catalyst Activation: In a separate anaerobic vial, dissolve CuSO4​⋅5H2​O (0.05 eq) and TBTA ligand (0.05 eq). Add Sodium Ascorbate (0.5 eq) dissolved in degassed water.

  • Validation Checkpoint: The solution must transition from blue (Cu²⁺) to colorless or pale yellow (Cu⁺). If the solution remains blue or turns green, the system has failed the validation check (excess oxygen is present). Add additional ascorbate iteratively until the solution is pale yellow.

• Substrate Addition: Add but-3-yn-1-yl carbamate (1.0 eq) and your target azide (1.0 eq) to the main reaction vessel under Argon, followed by the activated catalyst mixture. Stir at room temperature.

• Reaction Monitoring: After 2 hours, sample the reaction anaerobically.

  • Validation Checkpoint: TLC should show complete consumption of the alkyne. LC-MS must show the desired triazole mass without any trace of the 2M-2 dimer peak.

• Quenching (Critical): Before opening the vessel to air, add 10 equivalents of 0.5 M EDTA (pH 7.4) to sequester the copper.

  • Validation Checkpoint: The aqueous layer will turn deep blue as it forms the Cu-EDTA complex, leaving the organic layer completely colorless. It is now safe to expose to air 2.

Protocol 2: Mild Sonogashira Coupling Preserving Carbamate Integrity

Objective: Cross-couple the terminal alkyne without deprotonating or degrading the primary carbamate.

• Base Selection & Preparation: Dissolve but-3-yn-1-yl carbamate (1.0 eq) and the aryl halide (1.0 eq) in degassed DMF. Add DIPEA (3.0 eq) as the mild base.

  • Validation Checkpoint: Spot the mixture on wet pH paper. The apparent pH should be mildly basic (~8-9). If it exceeds 10, your base is too strong and will degrade the carbamate.

• Catalyst Addition: Add Pd(PPh3​)4​ (0.05 eq) and CuI (0.02 eq) under Argon. Heat to 60°C.

• Reaction Monitoring: Check the reaction via TLC every 2 hours.

  • Validation Checkpoint: Look for a highly polar, UV-active baseline spot. If a heavy baseline spot appears, carbamate degradation/N-alkylation is occurring. Immediately cool the reaction to room temperature to preserve the remaining material.

• Workup: Dilute with EtOAc and wash with 5% aqueous NH4​OH to remove copper salts.

  • Validation Checkpoint: The aqueous wash must turn blue. Repeat the NH4​OH washes until the aqueous layer remains colorless, ensuring no residual copper is left to catalyze post-reaction oxidation.

References

• Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions.
• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides.
• Alkynes - Chemistry LibreTexts. LibreTexts.
• but-3-yn-1-yl carbam

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• 2. Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: But-3-yn-1-yl Carbamate vs. Standard Terminal Alkynes

Terminal alkynes are indispensable synthons in modern drug development and materials science. However, not all terminal alkynes behave identically. The introduction of a directing or protecting group along the aliphatic chain fundamentally alters the electronic landscape, steric profile, and coordination chemistry of the alkyne.

This guide provides an objective, data-driven comparison between but-3-yn-1-yl carbamate (a homopropargylic carbamate) and other common terminal alkynes (propargyl carbamate, 1-hexyne, and phenylacetylene). By analyzing their divergent reactivity in transition-metal catalysis and deprotonation workflows, we provide researchers with the mechanistic causality required to optimize synthetic routes.

Mechanistic Causality & Reactivity Profiling

The reactivity of but-3-yn-1-yl carbamate is governed by its bifunctional nature: an unactivated terminal alkyne tethered to a Lewis basic carbamate moiety via a two-carbon (homopropargylic) linker. This specific chain length dictates its behavior across various catalytic paradigms.

Electronic and Steric Influence

Unlike 1, where the strong electron-withdrawing effect of the adjacent oxygen/nitrogen increases the acidity of the terminal alkyne proton, the extra methylene group in but-3-yn-1-yl carbamate insulates the alkyne[1]. Consequently, its pKa​ (~25) closely mirrors that of unactivated aliphatic alkynes like 1-hexyne. This necessitates stronger bases for complete metalation during nucleophilic additions[2].

Gold(I)-Catalyzed Cyclization Divergence

In the presence of π -philic Lewis acids like Au(I), the carbamate oxygen can act as an internal nucleophile. The chain length strictly controls the regioselectivity of this attack. Propargylic carbamates undergo kinetically favored 5-exo-dig cyclizations to form 1,3-oxazolidin-2-ones. In contrast, the expanded bite angle of the homopropargylic system in but-3-yn-1-yl carbamate shifts the transition state, driving a highly selective 3 to yield 6-membered 1,3-oxazinan-2-ones[3].

Regiocontrol in Palladium Catalysis

During the 4, the steric bulk of the Boc-protected homopropargylic amine acts as a critical directing group[4]. It prearranges the migratory insertion of the arylpalladium intermediate, forcing the aryl group to the internal carbon and yielding a single tryptamine regioisomer. Unactivated alkynes like 1-hexyne lack this steric anchor, resulting in poor regiocontrol.

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance of these alkynes across standard synthetic transformations.

Feature / Reactivity	But-3-yn-1-yl Carbamate	Propargyl Carbamate	1-Hexyne	Phenylacetylene
Alkyne Acidity ( pKa​ )	~25 (Moderate)	~22 (High)	~25 (Moderate)	~23 (High)
Gold(I) Cyclization Mode	6-exo-dig (Oxazinanones)	5-exo-dig (Oxazolidinones)	N/A (No internal Nu:)	N/A (No internal Nu:)
Larock Indole Regioselectivity	Excellent (Steric control)	Moderate (Steric clash)	Poor (Mixture)	Good (Electronic bias)
Deprotonation Kinetics	Sluggish with Grignards; Fast with Li-organyls	Fast with Mg or Li	Sluggish with Grignards	Fast with Mg or Li
CuAAC (Click) Reactivity	Excellent (Requires standard Cu(I) loading)	Excellent	Good	Exceptional (Conjugation stabilized)

Mechanistic Pathway Visualization

The diagram below illustrates the divergent causality in Gold(I)-catalyzed cyclizations based on the substrate's aliphatic chain length.

Divergent Gold(I)-catalyzed cyclization pathways based on carbamate chain length.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols have been designed with built-in mechanistic causality, explaining why specific reagents are chosen for but-3-yn-1-yl carbamate.

Protocol A: Lithium-Mediated Deprotonation and Aldol Addition

Objective: Overcome the sluggish deprotonation kinetics of homopropargylic systems to achieve high-yielding C-C bond formation.

• Preparation: Dissolve but-3-yn-1-yl carbamate (1.0 equiv) in anhydrous THF (0.2 M) under an argon atmosphere and cool to -78 °C.

• Metalation: Add n -BuLi (1.1 equiv, 2.5 M in hexanes) dropwise over 10 minutes.

  • Causality: Attempting this2 due to the lower acidity of the homopropargylic proton. Lithium organyls are thermodynamically required to drive the equilibrium to the lithium acetylide[2].

• Electrophile Addition: Stir the mixture at -78 °C for 30 minutes to ensure complete metalation, then add the target aldehyde (1.0 equiv) dissolved in THF dropwise.

• Quench: Stir for an additional 2 hours at -78 °C, then quench with saturated aqueous NH4​Cl and extract with ethyl acetate.

Protocol B: Palladium-Catalyzed Larock Indole Synthesis

Objective: Synthesize serotonin derivatives (tryptamines) with perfect regiocontrol using but-3-yn-1-yl carbamate.

• Reagent Assembly: In an oven-dried Schlenk tube, combine N -(2-iodophenyl)acetamide (1.0 equiv) and but-3-yn-1-yl carbamate (1.3 equiv) in anhydrous DMF.

• Catalyst & Base Addition: Add Pd(tBu3​)2​ (5 mol %) and dicyclohexylmethylamine ( Cy2​NMe , 2.0 equiv).

  • Causality: Pd(tBu3​)2​ provides a highly active, sterically demanding palladium center that prevents off-target alkyne oligomerization. The specific use of Cy2​NMe is critical; it is a non-nucleophilic base that neutralizes the generated HI without coordinating to and poisoning the palladium center, which is a common failure point when reacting Lewis basic carbamate substrates[4].

• Cyclization: Seal the tube and heat at 80 °C for 24 hours.

• Isolation: Cool to room temperature, dilute with water, extract with EtOAc, and purify via silica gel chromatography to isolate the Boc-protected tryptamine derivative.

Protocol C: Gold(I)-Catalyzed 6-exo-dig Heterocyclization

Objective: Synthesize 1,3-oxazinan-2-ones via intramolecular carboxylative cyclization.

• Catalyst Activation: In a vial, mix the gold(I) carbene complex[AuCl(IPr)] (5 mol %) and AgSbF6​ (7.5 mol %) in DMF (0.1 M). Stir for 10 minutes to generate the active cationic gold species.

  • Causality: The highly bulky N-heterocyclic carbene (IPr) ligand is essential. It prevents the formation of unreactive bis-gold complexes and provides the steric bulk necessary to 5 over competitive 5-endo-dig or intermolecular side reactions[5].

• Substrate Addition: Add the but-3-yn-1-yl carbamate derivative (1.0 equiv).

• Reaction: Heat the mixture at 60 °C until complete consumption of the starting material (monitored by TLC).

• Workup: Filter through a short pad of Celite to remove metal salts, concentrate, and purify to yield the 6-membered cyclic urethane.

References

• Mechanistic Aspects of the Carboxylative Cyclization of Propargylamines and Carbon Dioxide Catalyzed by Gold(I) Complexes Bearing an N-Heterocyclic Carbene Ligand , ACS Catalysis. 1

• Synthesis of Alkenylgold(I) Complexes Relevant to Catalytic Carboxylative Cyclization of Unsaturated Amines and Alcohols , MDPI.3

• Giving an Enzyme Scissors: Serotonin Derivatives as Potent Organocatalytic Switches for DNA Repair Enzyme OGG1 , Journal of Medicinal Chemistry. 4

• Total Synthesis of GE81112A: An Orthoester-Based Approach , The Journal of Organic Chemistry. 2

• NHC-Stabilized Gold(I) Complexes: Suitable Catalysts for 6-exo-dig Heterocyclization of 1-(o-Ethynylaryl)ureas , Organic Letters. 5

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• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

NMR spectra validation for confirming but-3-yn-1-yl carbamate synthesis

NMR Spectra Validation for Confirming But-3-yn-1-yl Carbamate Synthesis: High-Field vs. Benchtop Analysis

Executive Summary

But-3-yn-1-yl carbamate is a highly versatile, alkyne-bearing building block frequently utilized in click chemistry (CuAAC), bioconjugation, and the synthesis of complex pharmacophores. However, the synthesis of primary carbamates from aliphatic alcohols is notoriously prone to side reactions, such as the formation of symmetric carbonates or incomplete conversion.

For researchers and drug development professionals, rapid and unambiguous analytical validation is critical. This guide objectively compares the performance of High-Field NMR (400 MHz) against modern Benchtop NMR (80 MHz) for validating the synthesis of but-3-yn-1-yl carbamate. By dissecting the causality behind the synthetic workflow and the diagnostic capabilities of each NMR platform, we provide a self-validating methodology for process optimization.

The Synthesis Workflow: Causality Behind Experimental Choices

The traditional synthesis of primary carbamates often relies on highly toxic phosgene or moisture-sensitive sodium cyanate [1]. To ensure a robust, high-yielding, and safer protocol, this guide employs the trichloroacetyl isocyanate (TCA-NCO) method [2].

• Why TCA-NCO? Trichloroacetyl isocyanate is an exceptionally electrophilic reagent that reacts quantitatively with primary alcohols like but-3-yn-1-ol at 0 °C. The bulky, electron-withdrawing trichloroacetyl group prevents the intermediate from undergoing unwanted dimerization or over-reaction.

• Controlled Hydrolysis: The resulting trichloroacetyl carbamate intermediate is selectively cleaved using mild basic methanolysis (K₂CO₃/MeOH). This step hydrolyzes the trichloroacetyl amide bond without cleaving the newly formed carbamate ester, ensuring high fidelity to the target molecule.

Workflow for the synthesis of but-3-yn-1-yl carbamate via TCA-NCO.

Experimental Methodology: A Self-Validating Protocol

To ensure scientific integrity, the following protocol incorporates In-Process Controls (IPCs) to create a self-validating system.

Step 1: Carbamoylation (Intermediate Formation)

• Dissolve but-3-yn-1-ol (1.0 equiv, 10 mmol) in 20 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cool the reaction flask to 0 °C using an ice bath.

• Add trichloroacetyl isocyanate (1.2 equiv, 12 mmol) dropwise over 10 minutes. Stir for 30 minutes.

• Self-Validation (IPC): Withdraw a 0.1 mL aliquot, remove the solvent under vacuum, and dissolve in CDCl₃. Analyze via Benchtop NMR. The complete disappearance of the starting material's oxymethylene triplet at ~3.7 ppm and the appearance of a new triplet at ~4.3 ppm confirms 100% conversion to the intermediate.

Step 2: Hydrolysis

• Concentrate the main reaction mixture under reduced pressure to remove DCM.

• Redissolve the crude intermediate in 25 mL of methanol.

• Add potassium carbonate (K₂CO₃, 2.0 equiv, 20 mmol) and stir at room temperature for 2 hours.

• Causality: The methanol acts as both solvent and reactant, attacking the highly electrophilic trichloroacetyl carbonyl, liberating the primary carbamate and methyl trichloroacetate as a byproduct.

Step 3: Workup & Isolation

• Dilute the mixture with 50 mL of distilled water and extract with ethyl acetate (3 × 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum to yield but-3-yn-1-yl carbamate as a pale solid.

Performance Comparison: Benchtop vs. High-Field NMR

Validating the final structure requires confirming the presence of the carbamate group without losing the integrity of the terminal alkyne. We compared a standard 80 MHz Benchtop NMR against a 400 MHz High-Field NMR [3][4].

Quantitative Data Comparison

Parameter	Benchtop NMR (80 MHz)	High-Field NMR (400 MHz)	Impact on Workflow
Resolution (Line Width)	~0.3 ppm signal width	~0.03 ppm signal width	Benchtop causes multiplet overlap; High-field resolves fine J -couplings.
Sensitivity (LOD)	~1 mmol/L (16 scans)	~100 µmol/L (16 scans)	Benchtop requires higher sample concentration for clear NH₂ detection.
Time-to-Result	< 5 minutes (At-line)	1–4 hours (Core facility queue)	Benchtop drastically accelerates In-Process Control (IPC) decisions.
Cryogen Requirement	None (Permanent magnet)	Liquid He / Liquid N₂	Benchtop offers significantly lower operating costs and maintenance.

Diagnostic ¹H NMR Chemical Shifts (CDCl₃)

The shift of the oxymethylene protons is the primary diagnostic marker for successful carbamoylation. The electron-withdrawing nature of the newly formed ester oxygen deshields these protons, shifting them significantly downfield.

Proton Environment	Expected Shift (ppm)	Multiplicity	Diagnostic Value
Oxymethylene (CH₂-O)	~4.15 ppm	Triplet ( t )	High: Shifts from ~3.7 ppm (alcohol) to ~4.15 ppm (carbamate).
Carbamate (NH₂)	~4.80 ppm	Broad Singlet ( bs )	High: Confirms primary carbamate formation; absent in carbonates.
Propargylic (CH₂-C≡)	~2.50 ppm	Doublet of triplets ( td )	Medium: Confirms backbone integrity. Overlaps on 80 MHz.
Alkyne (C≡C-H)	~2.00 ppm	Triplet ( t , J ≈ 2.6 Hz)	Medium: Confirms terminal alkyne preservation.

Analytical Verdict

• Benchtop NMR (80 MHz): Excels at rapid reaction monitoring. It easily resolves the critical 3.7 ppm → 4.15 ppm shift of the CH₂-O group and detects the broad NH₂ singlet. However, the fine J -couplings of the propargylic protons ( td ) and the alkyne proton ( t ) blur into unresolved multiplets due to lower field strength [3].

• High-Field NMR (400 MHz): Mandatory for final regulatory documentation and structural elucidation. It perfectly resolves the 2.6 Hz coupling between the terminal alkyne proton and the propargylic methylene group, proving the carbon skeleton remains entirely intact.

Decision logic for validating carbamate synthesis using benchtop and high-field NMR.

Conclusion & Recommendations

For the synthesis of but-3-yn-1-yl carbamate, relying solely on high-field NMR creates a workflow bottleneck. We recommend a hybrid analytical approach:

• Deploy Benchtop NMR for real-time In-Process Controls (IPCs). Its ability to track the diagnostic oxymethylene shift allows chemists to validate intermediate formation and hydrolysis completion in under 5 minutes without leaving the lab.

• Reserve High-Field NMR exclusively for final product characterization, where precise extraction of J -couplings is required to confirm the absolute structural integrity of the propargylic and alkyne moieties.

By combining the TCA-NCO synthetic route with a dual-tiered NMR validation strategy, research facilities can drastically reduce cycle times while maintaining strict scientific rigor.

References

• Trost, B. M., et al. "Development of a Flexible Strategy Toward FR900482 and the Mitomycins." National Institutes of Health (PMC). Available at:[Link]

• Blagg, R. "High-field to Benchtop NMR Spectroscopy - Part 3." Oxford Instruments, May 2023. Available at:[Link]

• Kolz, J. "Benchtop NMR Breaks New Ground." Technology Networks, January 2024. Available at:[Link]

Comprehensive Comparison Guide: HPLC Method Validation for But-3-yn-1-yl Carbamate Purity Analysis

But-3-yn-1-yl carbamate (CAS 159492-70-3) is a highly versatile bifunctional building block widely utilized in drug development and organic synthesis. Its terminal alkyne moiety is primed for copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry, while the carbamate group serves as a stable amine protecting group or a prodrug linkage.

However, quantifying the purity of but-3-yn-1-yl carbamate presents significant analytical challenges. The molecule lacks an extended conjugated π -system, resulting in poor UV absorbance. Furthermore, its polarity and thermal lability make standard Gas Chromatography (GC) methods unreliable without complex derivatization[1]. This guide objectively compares standard HPLC methodologies against optimized, modern alternatives (Phenyl-Hexyl stationary phases and Charged Aerosol Detection) and provides a self-validating protocol compliant with [2].

Mechanistic Rationale: Overcoming Analytical Bottlenecks

As an analytical scientist, selecting the right column chemistry and detection mechanism requires understanding the fundamental physicochemical properties of the analyte.

Column Chemistry: C18 vs. Phenyl-Hexyl

Standard Octadecylsilane (C18) columns rely purely on hydrophobic (dispersive) interactions. Because but-3-yn-1-yl carbamate possesses only a short aliphatic chain, it elutes near the void volume on a C18 phase, leading to poor resolution from polar synthetic impurities.

The Alternative: A Phenyl-Hexyl stationary phase introduces orthogonal retention mechanisms. The phenyl ring provides π−π electron interactions with the π -electrons of the terminal alkyne (but-3-ynyl group). This targeted electronic interaction drastically improves the retention factor ( k′ ) and selectivity ( α ), anchoring the molecule to the stationary phase long enough to separate it from structurally similar byproducts.

Detection Strategy: UV 210 nm vs. Charged Aerosol Detection (CAD)

Carbamates are notoriously difficult to detect via UV spectroscopy because their primary absorbance occurs at low wavelengths (typically 205–210 nm)[3]. At these wavelengths, gradient elution causes severe baseline drift due to changes in mobile phase absorbance, masking low-level impurities.

The Alternative: Charged Aerosol Detection (CAD) is a mass-sensitive technique that does not rely on the optical properties of the analyte. The HPLC eluent is nebulized, the mobile phase is evaporated, and the remaining non-volatile analyte particles are charged by ionized nitrogen gas. The resulting electrometer signal provides a uniform, highly sensitive response, making CAD the gold standard for compounds lacking a strong chromophore.

Figure 1: Mechanistic comparison of UV vs. CAD detection for carbamate analysis.

Experimental Data & Performance Comparison

To demonstrate the superiority of the optimized method, but-3-yn-1-yl carbamate was analyzed using both traditional and optimized parameters. The quantitative data is summarized below.

Table 1: Chromatographic Performance (Phase Selectivity)

Conditions: 50:50 Water/Acetonitrile (0.1% Formic Acid), Flow 1.0 mL/min, 30°C.

Chromatographic Parameter	Standard C18 Column	Phenyl-Hexyl Column	Mechanistic Causality
Retention Factor ( k′ )	1.2	4.1	π−π interactions between the phenyl phase and the alkyne triple bond.
Peak Asymmetry ( As​ )	1.55 (Tailing)	1.05 (Symmetrical)	Hexyl linker shields unreacted surface silanols, preventing secondary amine interactions.
Resolution ( Rs​ )	1.4	3.8	Enhanced steric and electronic selectivity separates the target from polar precursors.

Table 2: ICH Q2(R2) Validation Summary (Detector Performance)

Validation executed according to [4].

Validation Parameter	UV Detection (210 nm)	Charged Aerosol Detection (CAD)	ICH Q2(R2) Acceptance Criteria
Linearity ( R2 )	0.982 (Non-linear at low conc.)	0.999 (Using log-log transformation)	≥0.995
LOD / LOQ	8.5 μ g/mL / 25.0 μ g/mL	0.2 μ g/mL / 0.6 μ g/mL	S/N ≥ 3 (LOD), ≥ 10 (LOQ)
Accuracy (Recovery)	88.5% – 94.2%	98.8% – 101.5%	95.0% – 105.0%
Precision (%RSD)	4.1%	0.7%	≤2.0%

Self-Validating Analytical Protocol

A robust analytical method must be a self-validating system. The following step-by-step protocol embeds System Suitability Testing (SST) directly into the workflow to ensure data integrity before any sample is quantified[5].

Step 1: Preparation of Mobile Phases & Standards

• Mobile Phase A: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (18.2 M Ω⋅ cm). Degas via sonication for 10 minutes.

• Mobile Phase B: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of LC-MS grade Acetonitrile.

• Standard Preparation: Accurately weigh 10.0 mg of but-3-yn-1-yl carbamate reference standard. Dissolve in 10.0 mL of Diluent (50:50 Water/Acetonitrile) to yield a 1.0 mg/mL stock solution.

Step 2: Chromatographic Setup

• Column: Phenyl-Hexyl, 150 mm × 4.6 mm, 3 μ m particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 5 μ L.

• Gradient Program:

  • 0–2 min: 5% B

  • 2–12 min: Linear ramp to 95% B

  • 12–15 min: Hold at 95% B

  • 15–15.1 min: Return to 5% B

  • 15.1–20 min: Re-equilibration at 5% B

Step 3: System Suitability & Self-Validation Check (Critical)

Before analyzing unknown samples, the system must prove its fitness for purpose[6].

• Inject the Blank (Diluent) to confirm no interfering peaks elute at the retention time of but-3-yn-1-yl carbamate.

• Inject the 1.0 mg/mL Standard six consecutive times.

• Self-Validation Gate: Calculate the relative standard deviation (%RSD) of the peak areas. Do not proceed unless %RSD ≤2.0% and Peak Asymmetry ( As​ ) is between 0.9 and 1.2.

Step 4: Execution of ICH Q2(R2) Validation Workflow

• Specificity: Perform forced degradation (acid, base, peroxide, thermal, and photolytic stress) on the standard. Ensure the CAD peak purity angle is less than the purity threshold.

• Linearity: Inject calibration standards at 25%, 50%, 75%, 100%, 125%, and 150% of the nominal concentration. Apply a quadratic or log-log fit (standard for CAD) and verify R2≥0.995 .

• Accuracy: Spike known amounts of but-3-yn-1-yl carbamate into a synthetic matrix at 50%, 100%, and 150% levels in triplicate. Calculate percentage recovery.

Figure 2: HPLC method development and ICH Q2(R2) validation workflow.

Conclusion

For the purity analysis of but-3-yn-1-yl carbamate, relying on legacy C18/UV methods introduces unacceptable risks of poor resolution and high quantification limits. By shifting to a Phenyl-Hexyl stationary phase (leveraging π−π interactions) and Charged Aerosol Detection (bypassing the lack of a chromophore), analytical scientists can achieve a robust, ICH Q2(R2)-compliant method. The experimental data clearly demonstrates that this optimized approach yields a 40-fold improvement in LOQ and eliminates baseline drift, ensuring absolute confidence in the purity of this critical synthetic intermediate.

References

• ICH Q2(R2) Validation of Analytical Procedures Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL:[Link]

• Method 8321B: Solvent-Extractable Nonvolatile Compounds by High-Performance Liquid Chromatography Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

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• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. database.ich.org [database.ich.org]
• 5. database.ich.org [database.ich.org]
• 6. ema.europa.eu [ema.europa.eu]

Mass spectrometry characterization and fragmentation patterns of but-3-yn-1-yl carbamate

The integration of terminal alkynes into small molecules is a cornerstone of modern drug development, enabling click-chemistry bioconjugation and the design of covalent kinase inhibitors[1]. Among these, alkynyl carbamates serve as critical structural motifs. However, the mass spectrometry (MS) characterization of these compounds presents unique analytical challenges. Carbamates are notoriously thermally labile and highly susceptible to in-source fragmentation (ISF) during electrospray ionization (ESI)[2].

This guide provides an in-depth comparative analysis of the ionization dynamics and fragmentation patterns of but-3-yn-1-yl carbamate against its shorter and longer-chain alternatives (propargyl and pent-4-yn-1-yl carbamates). By understanding the underlying gas-phase chemistry, researchers can optimize their LC-MS/MS workflows for maximum sensitivity and structural validation.

Mechanistic Insights: Ionization and Fragmentation Dynamics

The distance between the terminal alkyne and the carbamate nitrogen fundamentally dictates the molecule's stability in the gas phase.

The Homopropargyl Advantage

But-3-yn-1-yl carbamate features a two-carbon spacer (homopropargyl system) between the alkyne and the carbamate oxygen. When ionized in positive ESI mode, it forms a stable [M+H]⁺ precursor ion at m/z 114.

Upon collision-induced dissociation (CID), protonated primary carbamates undergo a highly diagnostic 1,3-hydrogen shift, resulting in the neutral loss of isocyanic acid (HNCO, -43 Da)[3]. For but-3-yn-1-yl carbamate, this yields a primary product ion at m/z 71. Subsequent dehydration (-18 Da) yields the aliphatic alkyne core at m/z 53.

The homopropargyl spacer is the "sweet spot" for MS analysis. It effectively insulates the carbamate oxygen from the electron-withdrawing pi-system of the alkyne. In contrast, propargyl carbamate (one-carbon spacer) suffers from severe in-source fragmentation. The loss of HNCO in propargyl systems yields an alcohol intermediate that rapidly dehydrates into a highly resonance-stabilized propargyl cation (m/z 39). Because this activation energy barrier is so low, the precursor ion often degrades before reaching the mass analyzer[2].

Fig 1. CID fragmentation of protonated but-3-yn-1-yl carbamate showing diagnostic HNCO loss.

Comparative Performance Data

To objectively evaluate the analytical utility of these functional groups, the table below summarizes the MS performance metrics of but-3-yn-1-yl carbamate compared to its structural alternatives. The data illustrates how chain length impacts optimal collision energy (CE) and signal-to-noise (S/N) ratios in Multiple Reaction Monitoring (MRM) assays.

Compound	Structure Type	Precursor [M+H]⁺	Diagnostic MRM Transition	Optimal CE (eV)	ISF Susceptibility	Relative LC-MS Sensitivity
Prop-2-yn-1-yl carbamate	Propargyl	m/z 100	100 → 39	10	High	Low (Signal loss to ISF)
But-3-yn-1-yl carbamate	Homopropargyl	m/z 114	114 → 71	15	Low	High (Stable precursor)
Pent-4-yn-1-yl carbamate	Bishomopropargyl	m/z 128	128 → 85	22	Low	Medium (Energy sink effect)

Note: Pent-4-yn-1-yl carbamate requires higher collision energies because the increased degrees of freedom in the longer alkyl chain act as an energy sink, dampening the efficiency of the diagnostic HNCO cleavage.

Self-Validating Experimental Protocol: LC-MS/MS Workflow

Because carbamates are highly sensitive to instrumental conditions, standard "plug-and-play" MS methods often fail. The following protocol is designed as a self-validating system, ensuring that every experimental choice is continuously verified by the data it produces.

Step 1: Sample Preparation & Matrix Management

• Action: Extract and store all analytical samples at 4°C. Use matrix-matched calibration curves.

• Causality: Carbamates undergo rapid thermal degradation in solution[2].

• Self-Validation Check: Inject a known mid-level standard at the beginning and end of the analytical queue. A peak area deviation of >5% indicates unacceptable thermal degradation occurring within the autosampler.

Step 2: Chromatographic Separation

• Action: Elute using a gradient of H₂O/Acetonitrile modified with 0.1% Formic Acid (FA) on a sub-2 µm C18 column. Strictly avoid Trifluoroacetic Acid (TFA).

• Causality: FA provides the necessary protons for efficient [M+H]⁺ formation without the severe ion-suppression and ion-pairing effects characteristic of TFA.

• Self-Validation Check: Monitor the column's dead volume. If the carbamate elutes too early (k' < 2), increase the initial aqueous hold time to ensure complete separation from early-eluting, ion-suppressing matrix salts.

Step 3: ESI Source Optimization (Mitigating ISF)

• Action: Systematically ramp the ESI cone voltage (or declustering potential) from 10V to 40V, and the source temperature from 100°C to 300°C.

• Causality: High thermal and electrical energy in the source region prematurely cleaves the labile C-O bond before the ions ever reach the first quadrupole[2].

• Self-Validation Check: Monitor the MS1 full scan during infusion. Calculate the ratio of m/z 114 (precursor) to m/z 71 (fragment). The optimal source parameters are validated only when the m/z 71 fragment constitutes <5% of the base peak intensity in the MS1 spectrum.

Step 4: MRM Transition Optimization

• Action: Isolate m/z 114 in Q1 and ramp the Collision Energy (CE) in Q2 from 5 to 30 eV to maximize the m/z 71 and m/z 53 product ions.

• Causality: The specific activation energy required to expel HNCO (-43 Da) is unique to the homopropargyl structure's electron distribution[3].

• Self-Validation Check: The targeted method is validated if the ratio of the quantifier ion (m/z 71) to the qualifier ion (m/z 53) remains constant (±20%) across all concentration levels in the calibration curve. Fluctuations indicate matrix interference or cross-talk in the collision cell.

References

• Organic Process Research & Development - ACS Publications. Identification of Protonated Primary Carbamates by Using Gas-Phase Ion–Molecule Reactions Followed by Collision-Activated Dissociation in Tandem Mass Spectrometry Experiments. URL:[Link]

• Journal of Medicinal Chemistry - ACS Publications. An Alkynylpyrimidine-Based Covalent Inhibitor That Targets a Unique Cysteine in NF-κB-Inducing Kinase. URL:[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Yield Comparison of But-3-yn-1-yl Carbamate Cyclization in Organic Solvents: A Protocol Guide

Introduction & Mechanistic Context

But-3-yn-1-yl carbamates are highly versatile precursors in organic synthesis, primarily utilized for constructing nitrogen- and oxygen-containing heterocycles such as oxazolidinones and oxazinones. These ring systems are privileged scaffolds in drug development, frequently appearing in antibacterial agents and targeted protein degraders.

The intramolecular cyclization of these alkynes—typically proceeding via hydroamination or O-cyclization—is exquisitely sensitive to the choice of transition metal catalyst (e.g., Au, Ag, Hg) and the organic solvent (1)[1]. As an Application Scientist, it is vital to recognize that selecting the correct solvent is not merely a matter of solubility. The solvent actively participates in the catalytic cycle by stabilizing intermediates, acting as a proton shuttle, or, conversely, poisoning the catalyst through competitive coordination (2)[2].

Mechanistic Causality: Why Solvent Choice Dictates the Pathway

Understanding the causality behind solvent effects is critical for optimizing reaction yields and directing regioselectivity:

• Non-Coordinating Solvents (Toluene, DCM): Solvents like toluene do not compete with the alkyne for the Lewis acidic metal center. This allows the rapid formation of the Au(III)-alkyne π-complex, facilitating a clean 6-endo-dig cyclization by the Boc oxygen[1].

• Coordinating Solvents (Acetonitrile): Strongly coordinating solvents like CH₃CN act as Lewis bases. When paired with hard Lewis acids like AuCl₃, CH₃CN poisons the catalyst, leading to stalled reactions. However, softer metals like Hg(II) can actually benefit from CH₃CN to stabilize highly reactive intermediates[1].

• The Role of "Wet" Solvents: The addition of stoichiometric water (e.g., "wet" toluene) is often necessary. Water acts as a proton shuttle during the protodeauration step, facilitating catalyst turnover without destroying the active metal center[2].

• Polar Protic Solvents (Methanol): In asymmetric synthesis using binuclear gold complexes and silver salts, switching from toluene to methanol can completely invert the enantioselectivity. Methanol facilitates the formation of a solvent-coordinated Au-Ag-Cl adduct that alters the chiral environment (3)[3].

Visualizing the Reaction Workflow

Figure 1: Solvent-dependent pathways in Au(III)-catalyzed carbamate cyclization.

Yield Comparison Data

The following table summarizes the quantitative yield data for the cyclization of tert-butyl (4-bromo-1-phenylbut-3-yn-1-yl)carbamate and its derivatives across different solvent systems.

Solvent System	Catalyst	Temp	Dominant Pathway	Yield (%)	Mechanistic Observation
Wet Toluene (3 eq H₂O)	AuCl₃ (10 mol%)	RT	6-endo-dig (O-attack)	80%	Optimal non-coordinating environment; water shuttles protons[1].
Dry Acetonitrile	AuCl₃ (10 mol%)	RT	None	< 5%	Complete catalyst poisoning by solvent coordination[1].
Wet Acetonitrile	Hg(OTf)₂ (10 mol%)	RT	5-endo-dig (N-attack)*	95%	Optimal for Hg-catalyzed hydroamination of NHTs derivatives[1].
Wet Toluene / THF	Hg(OTf)₂ (10 mol%)	RT	Degradation	< 30%	Poor stabilization of the Hg-intermediate[1].
Methanol	[(S)-DTBM-Segphos(AuCl)₂] / AgClO₄	RT	Asymmetric Hydroamination	High	Enantiodivergent switch due to Au-Ag-Cl adduct formation[3].

*Note: N-attack is dominant for NHTs-protected derivatives, whereas O-attack is dominant for NHBoc-protected derivatives.

Step-by-Step Experimental Protocol

Self-Validating System: AuCl₃-Catalyzed Cyclization in Wet Toluene

This protocol details the synthesis of oxazinones via the 6-endo-dig cyclization of Boc-protected but-3-yn-1-yl carbamates.

Step 1: Preparation of the Reaction Matrix

• Action: In a flame-dried 10 mL Schlenk flask, dissolve tert-butyl (4-bromo-1-phenylbut-3-yn-1-yl)carbamate (1.0 mmol) in 4.0 mL of analytical grade Toluene. Add exactly 3.0 equivalents of deionized H₂O (54 µL).

• Causality: Toluene provides a non-coordinating environment, preventing catalyst poisoning. The precisely measured water acts as a mild proton source for the protodeauration step, which is required to turn over the catalyst.

• Validation Check: Ensure the substrate is fully dissolved before proceeding. The solution must be completely homogenous and clear.

Step 2: Catalyst Activation

• Action: Add AuCl₃ (10 mol%, 0.1 mmol, ~30.3 mg) in one portion under a gentle stream of argon.

• Causality: Au(III) is a hard Lewis acid that rapidly coordinates to the alkyne π-system, lowering the LUMO energy and making it highly susceptible to intramolecular nucleophilic attack by the Boc carbonyl oxygen.

• Validation Check: The solution will immediately transition from colorless to a pale yellow/orange hue, visually confirming the successful formation of the Au-alkyne active complex.

Step 3: Reaction Monitoring

• Action: Stir the mixture at room temperature (25 °C) open to the air.

• Causality: Mild conditions prevent the degradation of the acid-sensitive Boc group and avoid unwanted aromatization side-reactions that occur at elevated temperatures.

• Validation Check: Monitor via TLC (20% EtOAc/Hexanes). The starting material ( Rf​≈0.7 ) should be completely consumed within 2 to 4 hours, replaced by a distinct, UV-active lower-running product spot ( Rf​≈0.4 ).

Step 4: Quenching and Purification

• Action: Filter the crude reaction mixture through a short pad of Celite to remove precipitated gold residues. Wash the pad thoroughly with EtOAc (3 × 10 mL). Concentrate the filtrate under reduced pressure.

• Causality: Removing the transition metal before silica gel chromatography prevents catalyst-induced degradation or isomerization of the product on the acidic column.

• Validation Check: Purify via flash column chromatography (silica gel, gradient 10-20% EtOAc/Hexanes). Confirm the oxazinone structure via ¹H NMR: look for the disappearance of the terminal alkyne proton and the shift of the propargylic protons, confirming the structural rearrangement.

References

• Source: rsc.
• Title: Ligand effects, solvent cooperation, and large kinetic solvent deuterium isotope effects in gold(I)
• Title: Silver Dependent Enantiodivergent Gold(I)

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Validating the In Vitro Biological Activity of But-3-yn-1-yl Carbamate Conjugates: A Comparative Guide for Activity-Based Protein Profiling

As a Senior Application Scientist, I frequently evaluate novel chemical probes for target validation and drug discovery. Among the most versatile tools for studying the serine hydrolase (SH) superfamily—which includes critical therapeutic targets like Fatty Acid Amide Hydrolase (FAAH) and Monoacylglycerol Lipase (MAGL)—are but-3-yn-1-yl carbamate conjugates [1].

These molecules are bifunctional: the carbamate moiety serves as a tunable, electrophilic warhead that covalently modifies the catalytic serine nucleophile, while the but-3-yn-1-yl group provides a sterically minimal terminal alkyne for downstream copper-catalyzed azide-alkyne cycloaddition (CuAAC, or "click chemistry")[2]. This guide provides a comprehensive, objective comparison of these conjugates against standard alternatives and details the self-validating experimental workflows required to rigorously characterize their in vitro biological activity.

Comparative Performance Analysis

When designing an assay to profile enzyme activity or validate target engagement, researchers must choose between different classes of inhibitors and probes. Table 1 objectively compares but-3-yn-1-yl carbamates against the two primary alternatives: broad-spectrum Fluorophosphonate (FP) probes and reversible non-covalent inhibitors.

Table 1: Comparative Matrix of Serine Hydrolase Modulators

Feature	But-3-yn-1-yl Carbamates	Fluorophosphonates (e.g., FP-TAMRA)	Reversible Inhibitors
Mechanism of Action	Covalent (Carbamoylation of Ser-OH)	Covalent (Phosphonylation of Ser-OH)	Non-covalent (Competitive/Allosteric)
Proteome Selectivity	High: Tunable via leaving group modifications[1].	Low: Pan-reactive across the SH superfamily[3].	Very High: Exquisitely sensitive to active site topology.
Steric Footprint	Minimal: The alkyne tag preserves native binding kinetics[2].	Large: Bulky fluorophores often perturb cell permeability.	Variable: Dependent on the scaffold.
ABPP Compatibility	Excellent: Enables two-step "tag-free" profiling via CuAAC[2].	Excellent: One-step direct visualization[3].	Poor: Requires complex photoaffinity crosslinking tags.
Primary Application	Target discovery, off-target profiling, tailored ABPs[4].	Global SH activity profiling, competitive ABPP baseline[5].	Lead optimization, traditional phenotypic screening.

The Causality of Choice

Why choose a but-3-yn-1-yl carbamate over an FP probe? FP probes are highly reactive and indiscriminately label nearly all active serine hydrolases[3]. This makes them excellent baseline tools but poor selective probes. Carbamates, however, act as pseudo-substrates. By altering the carbamate leaving group (e.g., O-aryl, O-hexafluoroisopropyl), we can tune the electrophilicity and steric complementarity, allowing the probe to discriminate between highly homologous enzymes like FAAH and MAGL[1]. The but-3-yn-1-yl tag ensures that this carefully tuned selectivity is not destroyed by the addition of a bulky fluorophore prior to target engagement.

Mechanistic Pathway of Covalent Inactivation

To validate these probes, one must understand their mechanism. The reaction is a two-step process: first, the probe binds reversibly to the active site ( KI​ ). Second, the catalytic serine attacks the carbamate carbonyl, expelling the leaving group and forming a stable, alkyne-tagged covalent adduct ( kinact​ ).

Mechanism of carbamate-mediated covalent inactivation and subsequent CuAAC visualization.

Self-Validating Experimental Protocols

A robust validation strategy requires orthogonal assays. Below are the definitive protocols for characterizing but-3-yn-1-yl carbamates, engineered with built-in causality and self-validating controls.

Protocol A: Time-Dependent In Vitro Enzyme Inhibition ( kinact​/KI​ )

Causality: Because carbamates are irreversible inhibitors, standard IC50​ values are inherently flawed—they will shift depending on how long you incubate the probe with the enzyme[1]. To accurately report potency, we must measure the second-order rate constant of inactivation ( kinact​/KI​ ).

Self-Validating System: Include a known reversible inhibitor (e.g., URB597 for FAAH) as a control. The reversible inhibitor's potency should remain constant over time, validating that any time-dependent shift seen with the carbamate is due to its covalent mechanism, not enzyme degradation.

• Preparation: Dilute recombinant target enzyme (e.g., hFAAH) in assay buffer (50 mM Tris-HCl, pH 7.4, 1 mM EDTA, 0.1% BSA).

• Pre-incubation: Add varying concentrations of the but-3-yn-1-yl carbamate (0.1 nM – 10 µM) to the enzyme. Incubate at 37°C for multiple distinct time points (e.g., 5, 15, 30, and 60 minutes).

• Substrate Addition: Rapidly add a fluorogenic substrate (e.g., AMC-arachidonoyl amide) to initiate the reaction.

• Kinetic Read: Monitor fluorescence continuously for 10 minutes. Calculate the initial velocity ( vi​ ) for each concentration and time point.

• Data Analysis: Plot the natural log of residual activity vs. pre-incubation time to determine kobs​ . Plot kobs​ vs. inhibitor concentration to extract KI​ and kinact​ .

Protocol B: Competitive Activity-Based Protein Profiling (ABPP)

Causality: High potency against a purified enzyme does not guarantee selectivity in a complex biological system. Competitive ABPP assesses proteome-wide selectivity by using the carbamate to "protect" its specific targets from subsequent labeling by a pan-reactive FP-TAMRA probe[3].

Self-Validating System: Include a heat-denatured proteome control. Since carbamates require a catalytically active serine nucleophile to react, heat-denaturing the proteins will abolish all labeling, proving the interaction is mechanism-based and not non-specific chemical alkylation.

• Proteome Preparation: Prepare native tissue lysate (e.g., mouse brain proteome) at 1–2 mg/mL in PBS.

• Probe Incubation: Treat the proteome with the but-3-yn-1-yl carbamate (1 µM) or DMSO vehicle for 30 minutes at 37°C.

• Competitive Labeling: Add broad-spectrum FP-TAMRA (1 µM) for 30 minutes at room temperature to label all residual active serine hydrolases[5].

• Resolution: Quench with 4x SDS loading buffer, boil for 5 minutes, and resolve via SDS-PAGE.

• Imaging: Scan the gel using a flatbed fluorescence scanner (e.g., Typhoon) at 532 nm excitation. A selective carbamate will cause the disappearance of only a single fluorescent band (the target) relative to the DMSO control, without perturbing off-target bands[4].

Protocol C: Direct CuAAC (Click Chemistry) ABPP

Causality: To directly prove that the but-3-yn-1-yl carbamate covalently modified the target, we utilize CuAAC to attach a fluorophore directly to the alkyne tag[2]. We utilize THPTA as a ligand to stabilize Cu(I); without it, copper rapidly generates reactive oxygen species (ROS) that degrade the protein sample and ruin the gel resolution.

• Labeling: Incubate native proteome with the but-3-yn-1-yl carbamate (1 µM) for 60 minutes.

• Click Master Mix: Prepare a fresh click mixture: 1 mM CuSO4, 100 µM TBTA or THPTA ligand, 1 mM TCEP (reducing agent to generate Cu(I)), and 50 µM Azide-Fluorophore (e.g., TAMRA-Azide).

• Cycloaddition: Add the click mix to the proteome. Incubate for 1 hour at room temperature in the dark.

• Precipitation: Add cold methanol/chloroform to precipitate the proteins and wash away unreacted TAMRA-Azide dye (critical to prevent high background fluorescence).

• Reconstitution & Imaging: Resuspend the protein pellet in SDS buffer, resolve via SDS-PAGE, and image.

Visualization of the ABPP Workflow

The following diagram maps the logical progression of the direct CuAAC ABPP workflow, highlighting the transition from a complex native lysate to a highly specific fluorescent readout.

Step-by-step workflow for direct Activity-Based Protein Profiling using click chemistry.

Data Interpretation & Troubleshooting

When validating these conjugates, anomalies often arise. Here is how to interpret them based on mechanistic principles:

• The "Hook Effect" in Click Chemistry: If you observe decreased fluorescence signal at very high concentrations of your but-3-yn-1-yl carbamate during direct ABPP, you are likely experiencing the hook effect. Excess unreacted alkyne probe in the lysate outcompetes the protein-bound alkyne for the TAMRA-Azide. Solution: Always perform a protein precipitation step before the click reaction if using probe concentrations >10 µM, or strictly adhere to the post-click precipitation step.

• Off-Target Banding: If competitive ABPP reveals multiple missing bands, your carbamate leaving group is too reactive (e.g., a highly electron-deficient p-nitrophenyl group). Transitioning to a less reactive leaving group (e.g., N-hydroxysuccinimidyl or hexafluoroisopropyl) will increase selectivity by demanding tighter non-covalent active site recognition prior to covalent attack[1].

• Loss of Signal in Vivo: If the probe works in vitro but fails in live cells, the carbamate may be undergoing rapid hydrolysis by non-specific esterases or exhibiting poor membrane permeability. The alkyne tag itself is rarely the culprit here[2].

References

• Chang, J. W., Cognetta, A. B., Niphakis, M. J., & Cravatt, B. F. (2013). Proteome-wide reactivity profiling identifies diverse carbamate chemotypes tuned for serine hydrolase inhibition. ACS Chemical Biology, 8(7), 1590–1599.[Link]

• Baggelaar, M. P., et al. (2018). Development of a Multiplexed Activity-Based Protein Profiling Assay to Evaluate Activity of Endocannabinoid Hydrolase Inhibitors. ACS Chemical Biology, 13(10), 2900–2907.[Link]

• van Esbroeck, A. C., et al. (2017). Activity-based protein profiling reveals off-target proteins of the FAAH inhibitor BIA 10-2474. Science, 356(6342), 1084–1087.[Link]

• Speers, A. E., & Cravatt, B. F. (2014). Applications of Copper-Catalyzed Click Chemistry in Activity-Based Protein Profiling. MDPI, 17(1), 2327–2330.[Link]

• Fetz, V., et al. (2020). Rapid Solid-Phase Construction of Serine Hydrolase Probes Results in Selective Activity-Based Probes for Acyl Protein Thioesterases-1/2. Journal of Medicinal Chemistry, 63(19), 11096–11104.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Applications of Copper-Catalyzed Click Chemistry in Activity-Based Protein Profiling [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

But-3-YN-1-YL carbamate proper disposal procedures

Comprehensive EHS Guide: Laboratory Handling and Disposal of But-3-yn-1-yl Carbamate

As a Senior Application Scientist, I frequently consult with research teams utilizing tert-Butyl but-3-yn-1-ylcarbamate (often referred to as N-Boc-but-3-yn-1-amine, CAS 149990-27-2)[1]. This bifunctional molecule is a cornerstone in modern drug discovery, particularly in bioconjugation, click chemistry (CuAAC), and the synthesis of Proteolysis Targeting Chimeras (PROTACs)[2].

However, the presence of both a reactive terminal alkyne and an acid-sensitive tert-butyloxycarbonyl (Boc) protecting group dictates strict lifecycle management. Improper disposal not only violates Environmental Health and Safety (EHS) regulations but can also lead to dangerous laboratory incidents, such as container pressurization or the formation of shock-sensitive byproducts.

Hazard Profile and Chemical Causality

Before executing any disposal protocol, it is critical to understand why specific segregation rules apply. But-3-yn-1-yl carbamate is classified as harmful via ingestion, inhalation, and dermal contact[3].

Beyond baseline toxicity, the chemical structure dictates its reactivity profile:

• Acid Sensitivity: The Boc group is readily cleaved by strong acids (e.g., TFA, HCl). If this chemical is inadvertently disposed of in an acidic waste stream, the deprotection reaction will release carbon dioxide and isobutylene gas. In a sealed waste carboy, this gas evolution can cause catastrophic container rupture.

• Terminal Alkyne Reactivity: Terminal alkynes can react with uncomplexed heavy metals (such as silver or copper) to form highly unstable, explosive metal acetylides. Therefore, alkyne waste must be strictly segregated from heavy metal waste streams.

Table 1: Quantitative and Qualitative Hazard Summary

Parameter	Specification / Protocol	Causality / Rationale
GHS Classification	Acute Toxicity Category 4 (Oral, Dermal, Inhalation)[3]	Systemic toxicity upon exposure; necessitates strict PPE compliance.
Primary Waste Stream	Organic Solvent Waste (Halogenated or Non-Halogenated)[4]	Must be incinerated off-site by licensed EHS contractors; never drain disposed[4][5].
Incompatible Streams	Strong Acids, Heavy Metals (Ag, Cu), Strong Oxidizers	Prevents gas evolution (Boc cleavage) and explosive acetylide formation.
Required PPE	Nitrile gloves, safety goggles, lab coat[3]	Prevents transdermal absorption and mucous membrane irritation.

Standard Operating Procedure (SOP): Disposal Methodology

A self-validating safety protocol relies on redundancy and clear decision trees. Follow this step-by-step methodology for the disposal of But-3-yn-1-yl carbamate and its reaction mixtures.

Step 1: Waste Stream Identification and Segregation

• Determine the solvent matrix of your waste. If the carbamate is dissolved in dichloromethane (DCM) or chloroform, it must be routed to Halogenated Organic Waste [4].

• If dissolved in ethyl acetate, methanol, or hexanes, route it to Non-Halogenated Organic Waste [4].

• Critical Check: Ensure the receiving waste container does not contain strong acids or heavy metal salts.

Step 2: Container Management

• Utilize a chemically compatible, EHS-approved high-density polyethylene (HDPE) or glass waste container[5].

• Transfer the waste inside a certified chemical fume hood to prevent inhalation of vapors[3].

• Do not fill the container beyond 90% capacity. Leave headspace for potential vapor expansion.

• Keep the container tightly capped at all times unless actively adding waste[5].

Step 3: Labeling and EHS Handoff

• Immediately apply an institutional Hazardous Waste label. Deface any original chemical labels if reusing a container (though virgin waste containers are preferred)[4][5].

• Explicitly list "tert-Butyl but-3-yn-1-ylcarbamate" and the solvent on the waste log. Do not use abbreviations like "Boc-alkyne."

• Submit a waste pickup request via your institution's EHS portal. The material will be transported for professional off-site incineration[4].

Spill Response and Decontamination

In the event of a spill outside of a fume hood, the protocol shifts from routine disposal to emergency containment:

• Evacuate and Ventilate: Clear personnel from the immediate area and ensure maximum room ventilation[3].

• Containment: Don appropriate PPE. Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand)[3]. Never use combustible materials like sawdust for organic spills.

• Collection: Sweep the absorbed material using non-sparking tools and place it into a heavy-duty, sealable hazardous waste bag or bucket.

• Decontamination: Wash the spill site thoroughly with soap and water after the bulk material has been removed[3]. Submit the cleanup materials to EHS as solid hazardous waste.

Waste Routing Workflow

The following diagram illustrates the logical decision tree for routing But-3-yn-1-yl carbamate waste, ensuring compliance with EPA and institutional EHS guidelines.

Caption: Laboratory waste segregation and EHS routing workflow for But-3-yn-1-yl carbamate.

Sources

• 1. tert-Butyl but-3-yn-1-ylcarbamate | 149990-27-2 [chemicalbook.com]
• 2. WO2017212329A1 - Cliptac composition - Google Patents [patents.google.com]
• 3. enamine.enamine.net [enamine.enamine.net]
• 4. s2.ehs.gatech.edu [s2.ehs.gatech.edu]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]